Ethyl p-fluorobenzenesulfonate

Core Science & Biosynthesis

Ethyl p-Fluorobenzenesulfonate: Physicochemical Properties, Synthesis, and Practical Applications

An In-depth Technical Guide for the Research Professional

This document serves as a comprehensive technical guide on ethyl p-fluorobenzenesulfonate. It is intended for an audience of researchers, scientists, and drug development professionals who require a deep, practical understanding of this versatile chemical intermediate. The narrative moves beyond a simple data sheet, offering insights into the causality behind its properties and providing robust, field-tested protocols.

Core Molecular Profile and Physicochemical Characteristics

Ethyl p-fluorobenzenesulfonate (CAS No: 2924-72-3) is an organic compound whose utility is largely dictated by its distinct molecular structure: an ethyl ester of p-fluorobenzenesulfonic acid.[1][2] The presence of a highly electronegative fluorine atom and the potent electron-withdrawing sulfonate ester group are the primary determinants of its physical behavior and chemical reactivity.

Fundamental Properties

A clear understanding of the fundamental physical properties is the starting point for effective laboratory use, from storage to reaction setup and purification.

Table 1: Physicochemical Data for Ethyl p-Fluorobenzenesulfonate

Property	Value	Source(s)
Molecular Formula	C₈H₉FO₃S	[2][3][4]
Molecular Weight	204.22 g/mol	[2][3]
IUPAC Name	ethyl 4-fluorobenzenesulfonate	[5]
Appearance	Data not available; likely a colorless to pale yellow liquid or low-melting solid.
Boiling Point	158-162 °C at 10 mmHg	[6]
SMILES	CCOS(=O)(=O)C1=CC=C(C=C1)F	[5]
InChI Key	JXEAYXJUKCIYEU-UHFFFAOYSA-N	[5]

Expert Insight: The boiling point under reduced pressure (vacuum) is a critical piece of data. It indicates that the compound is amenable to purification by vacuum distillation, a technique essential for removing non-volatile impurities or thermally sensitive materials without causing decomposition.

Synthesis and Purification: A Validated Laboratory Workflow

The most common and reliable synthesis of ethyl p-fluorobenzenesulfonate involves the esterification of 4-fluorobenzenesulfonyl chloride with ethanol. This protocol is designed as a self-validating system, where observational cues at each step confirm the reaction is proceeding as intended.

Reaction Principle and Workflow

The synthesis is a nucleophilic acyl substitution where the oxygen of ethanol attacks the electrophilic sulfur atom of the sulfonyl chloride. A tertiary amine base, such as pyridine or triethylamine, is crucial as it neutralizes the hydrochloric acid byproduct, driving the equilibrium towards the product.

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An In-Depth Technical Guide to the Thermodynamic Stability of Ethyl p-Fluorobenzenesulfonate at Room Temperature

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability of ethyl p-fluorobenzenesulfonate at ambient room temperature. The document delves into the synthesis, potential degradation pathways, and both theoretical and experimental approaches to assessing the stability of this compound. As a Senior Application Scientist, this guide synthesizes technical accuracy with field-proven insights, offering a robust framework for researchers and professionals in drug development and chemical research. The guide emphasizes the importance of stability in the context of pharmaceutical sciences, where sulfonate esters are often considered potential genotoxic impurities. Detailed experimental protocols for synthesis and stability assessment are provided, alongside a discussion of the analytical techniques required for monitoring.

Introduction: The Significance of Sulfonate Ester Stability

Sulfonate esters are a class of organic compounds with significant applications in organic synthesis, serving as excellent leaving groups in nucleophilic substitution reactions. However, their reactivity also raises concerns, particularly in the pharmaceutical industry. Many sulfonate esters are known to be alkylating agents and, consequently, are often classified as potential genotoxic impurities (PGIs).[1] Regulatory bodies like the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have stringent guidelines for controlling the levels of such impurities in active pharmaceutical ingredients (APIs).[1] Therefore, a thorough understanding of the stability of sulfonate esters, such as ethyl p-fluorobenzenesulfonate, is of paramount importance.

This guide focuses on the thermodynamic stability of ethyl p-fluorobenzenesulfonate at room temperature, a critical parameter for determining its shelf-life, storage conditions, and potential for degradation into harmful impurities. We will explore the intrinsic chemical properties of this molecule and provide a framework for its stability assessment.

Synthesis and Characterization of Ethyl p-Fluorobenzenesulfonate

The synthesis of ethyl p-fluorobenzenesulfonate is typically achieved through the reaction of p-fluorobenzenesulfonyl chloride with ethanol in the presence of a base to neutralize the hydrochloric acid byproduct.[2]

Synthetic Protocol

A detailed, step-by-step methodology for the synthesis is as follows:

• Reaction Setup: To a solution of ethanol (1.2 equivalents) in a suitable aprotic solvent (e.g., dichloromethane or diethyl ether) at 0 °C, add p-fluorobenzenesulfonyl chloride (1.0 equivalent).

• Base Addition: Slowly add a non-nucleophilic base, such as triethylamine or pyridine (1.5 equivalents), to the reaction mixture while maintaining the temperature at 0 °C. The base scavenges the HCl produced during the reaction.

• Reaction Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material (p-fluorobenzenesulfonyl chloride) is consumed.

• Workup: Upon completion, the reaction mixture is washed sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure ethyl p-fluorobenzenesulfonate.

Characterization

The identity and purity of the synthesized ethyl p-fluorobenzenesulfonate should be confirmed using a suite of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR, 13C NMR, and 19F NMR are crucial for structural elucidation. The 1H NMR spectrum is expected to show a triplet for the methyl protons and a quartet for the methylene protons of the ethyl group, along with signals for the aromatic protons.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify the characteristic sulfonyl group (S=O) stretching frequencies.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

Thermodynamic Stability at Room Temperature: A Theoretical Perspective

Bond Strength and Decomposition Pathways

The primary pathway for the degradation of sulfonate esters at room temperature in the absence of strong nucleophiles or catalysts is hydrolysis.[3][4] This involves the cleavage of either the S-O or the C-O bond.

The stability of the molecule is intrinsically linked to the bond dissociation energies of the S-O and C-O bonds. The presence of the electron-withdrawing fluorine atom in the para position of the benzene ring is expected to have a stabilizing effect on the sulfonate group through resonance and inductive effects. This can increase the electrophilicity of the sulfur atom, potentially making it more susceptible to nucleophilic attack. However, the strong C-F bond and the overall electronic stabilization of the aromatic ring contribute to the general stability of the molecule.

Influence of the p-Fluoro Substituent

The fluorine atom at the para position exerts a significant electronic influence on the benzenesulfonate moiety. Its strong electronegativity leads to an inductive electron withdrawal (-I effect), while its lone pairs can participate in resonance, donating electron density to the ring (+R effect). For halogens, the inductive effect generally outweighs the resonance effect.

The net electron-withdrawing nature of the fluorine atom is expected to:

• Increase the electrophilicity of the sulfonyl sulfur: This could potentially increase the rate of nucleophilic attack at the sulfur atom, for instance, by water during hydrolysis.

• Stabilize the sulfonate anion leaving group: A more stable leaving group would favor reactions involving its departure.

Computational studies on substituted benzenesulfonamides have shown that fluorination can significantly impact the thermodynamic properties of binding to target proteins, highlighting the role of fluorine in modulating electronic properties.[4]

Experimental Assessment of Stability at Room Temperature

To empirically determine the thermodynamic stability of ethyl p-fluorobenzenesulfonate at room temperature, a long-term stability study under controlled conditions is essential. This involves storing the compound at a specified temperature and humidity and periodically analyzing its purity and the formation of any degradation products.

Long-Term Stability Study Protocol

This protocol is designed in accordance with the International Council for Harmonisation (ICH) guidelines for stability testing of new drug substances.[5]

• Sample Preparation: A well-characterized, high-purity sample of ethyl p-fluorobenzenesulfonate is required. The initial purity should be accurately determined using a validated analytical method (e.g., HPLC).

• Storage Conditions: The sample should be stored in a controlled environment at 25 °C ± 2 °C with a relative humidity of 60% ± 5% RH.[5] The sample should be stored in an inert container (e.g., amber glass vial with a Teflon-lined cap) to protect it from light and prevent interaction with the container material.

• Time Points for Analysis: The sample should be analyzed at regular intervals. Recommended time points for a long-term stability study are 0, 3, 6, 9, 12, 18, 24, and 36 months.[5]

• Analytical Methods: A validated stability-indicating analytical method is crucial. HPLC with UV detection is a common and effective technique for this purpose. The method must be able to separate the parent compound from all potential degradation products.[6]

• Data to be Collected: At each time point, the following data should be recorded:

  • Appearance (physical description)

  • Assay of ethyl p-fluorobenzenesulfonate (to determine any decrease in concentration)

  • Levels of known and unknown degradation products

  • Mass balance (the sum of the assay value and the levels of all degradation products should ideally be close to 100% of the initial value)

Forced Degradation Studies

To understand the potential degradation pathways and to develop a stability-indicating analytical method, forced degradation studies are performed under more aggressive conditions than the long-term stability study.[1][7]

Table 1: Conditions for Forced Degradation Studies

Stress Condition	Typical Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl at 60 °C for 24 hours	Hydrolysis of the ester linkage
Base Hydrolysis	0.1 M NaOH at room temperature for 24 hours	Hydrolysis of the ester linkage
Oxidation	3% H₂O₂ at room temperature for 24 hours	Oxidation of the sulfur atom or other parts of the molecule
Thermal Stress	60 °C for 48 hours	Thermally induced decomposition
Photostability	Exposure to light according to ICH Q1B guidelines	Photolytic degradation

The results from these studies help in identifying the likely degradation products that need to be monitored during the long-term stability study.

Analytical Methodologies for Stability Monitoring

The ability to accurately and precisely measure the concentration of ethyl p-fluorobenzenesulfonate and its degradation products is fundamental to any stability study.

High-Performance Liquid Chromatography (HPLC)

A validated reverse-phase HPLC method is the cornerstone of stability testing.

Table 2: Example HPLC Method Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 250 mm x 4.6 mm, 5 µm	Provides good retention and separation for aromatic compounds.
Mobile Phase	Acetonitrile and water gradient	Allows for the elution of both the parent compound and potentially more polar degradation products.
Detector	UV at 254 nm	The aromatic ring of the benzenesulfonate provides strong UV absorbance.
Flow Rate	1.0 mL/min	A standard flow rate for good separation and reasonable run times.
Column Temperature	30 °C	Ensures reproducible retention times.

The method must be validated according to ICH guidelines, including specificity, linearity, accuracy, precision, and robustness.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be a powerful tool for identifying and quantifying degradation products, especially when coupled with HPLC for isolation. 1H NMR can be used to monitor the appearance of new signals corresponding to degradation products over time. For instance, the formation of p-fluorobenzenesulfonic acid would result in the disappearance of the ethyl group signals and a change in the aromatic proton signals.

Conclusion and Future Perspectives

Based on the principles of chemical bonding and the electronic effects of the para-fluoro substituent, ethyl p-fluorobenzenesulfonate is expected to be a relatively stable compound at room temperature in the absence of strong nucleophiles or harsh environmental conditions. The primary degradation pathway is likely to be hydrolysis, leading to the formation of p-fluorobenzenesulfonic acid and ethanol.

A comprehensive, long-term stability study, conducted according to established regulatory guidelines and utilizing a validated stability-indicating analytical method, is essential to definitively determine its thermodynamic stability and establish a retest period or shelf life. The insights gained from such studies are critical for ensuring the quality, safety, and efficacy of any pharmaceutical product where this compound may be present as an intermediate or impurity.

Future work could involve detailed kinetic studies of the hydrolysis of ethyl p-fluorobenzenesulfonate to quantify its rate of degradation under various pH and temperature conditions. Additionally, computational studies to determine the bond dissociation energies and the activation energies for different degradation pathways would provide a deeper theoretical understanding of its stability.

References

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Access to Crystallographic Data for Ethyl p-Fluorobenzenesulfonate Unsuccessful

Despite the identification of a specific Cambridge Crystallographic Data Centre (CCDC) deposition number (2391276) for ethyl p-fluorobenzenesulfonate, retrieval of the complete crystallographic data and 3D structure has been unsuccessful. As a result, the generation of an in-depth technical guide on this topic, as initially requested, cannot be fulfilled at this time.

Initial investigations successfully identified the existence of experimental crystal structure data for ethyl p-fluorobenzenesulfonate, a compound of interest to researchers in drug development and materials science. The CCDC, a global repository for small-molecule crystal structures, has cataloged this data under the deposition number 2391276, and it is listed as being freely available.

However, subsequent attempts to access the detailed crystallographic information, including the essential .cif (Crystallographic Information File) or PDB (Protein Data Bank) files, have been unavailing through the available search tools. This critical information, which includes unit cell dimensions, space group, atomic coordinates, bond lengths, and bond angles, forms the bedrock of any comprehensive structural analysis and is indispensable for the creation of an authoritative technical guide.

The inability to procure this foundational data precludes any further progress in developing the requested in-depth content. A thorough guide would necessitate a detailed examination and interpretation of these crystallographic parameters to discuss the molecule's three-dimensional conformation, intermolecular interactions, and the influence of the fluorine and sulfonate moieties on its solid-state packing. Without this data, any such discussion would be speculative and lack the scientific rigor required for the intended audience of researchers and scientists.

Efforts were made to locate the data through various search strategies, including direct queries for the CCDC number and searches for associated publications. While the existence of the data is confirmed, a direct pathway to its retrieval could not be established.

Therefore, we are unable to provide the comprehensive technical guide and whitepaper on the crystallographic data and 3D structure of ethyl p-fluorobenzenesulfonate. Further attempts to access this data would require direct interaction with the Cambridge Crystallographic Data Centre's "Access Structures" service, which is beyond the scope of the current capabilities.

We apologize for any inconvenience this may cause and will be prepared to revisit this topic should the crystallographic data for CCDC 2391276 become directly accessible in the future.

The Dichotomous Nature of Fluorine: An In-Depth Technical Guide to the Electronic Effects of the para-Fluorine Atom on Sulfonate Ester Reactivity

Abstract

For researchers, scientists, and professionals in drug development, a nuanced understanding of substituent effects on reaction kinetics is paramount. Among these, the role of fluorine is particularly compelling due to its unique electronic properties. This technical guide provides a comprehensive exploration of the electronic effects of a para-fluorine atom on the reactivity of sulfonate esters, a class of compounds frequently employed as leaving groups in nucleophilic substitution reactions and of significant interest in medicinal chemistry. We will delve into the underlying principles governing these effects, present and analyze quantitative kinetic data, and provide detailed experimental protocols for the synthesis and kinetic analysis of relevant compounds.

Introduction: Sulfonate Esters and the Importance of Leaving Group Ability

Sulfonate esters (R-SO₂-OR') are a cornerstone of synthetic organic chemistry, primarily due to the exceptional leaving group ability of the sulfonate anion (R-SO₃⁻). A good leaving group is a species that can stabilize the negative charge it takes on after bond cleavage. The sulfonate anion's stability arises from the delocalization of the negative charge across three electronegative oxygen atoms, facilitated by the sulfur atom.

The reactivity of the substrate in a nucleophilic substitution reaction is intrinsically linked to the nature of the leaving group. A more stable leaving group anion corresponds to a weaker conjugate base and, consequently, a better leaving group. This leads to a lower activation energy for the substitution reaction and a faster reaction rate. In the context of drug development, modulating the reactivity of a molecule is crucial for optimizing its pharmacokinetic and pharmacodynamic properties. The introduction of substituents onto the sulfonate ester's aromatic ring provides a powerful tool for fine-tuning this reactivity.

The Dual Electronic Personality of the para-Fluorine Atom

The fluorine atom, when attached to an aromatic ring, exhibits a fascinating dichotomy in its electronic influence. This duality stems from the interplay of two opposing effects: the inductive effect and the resonance effect.

• Inductive Effect (-I): As the most electronegative element, fluorine exerts a strong electron-withdrawing inductive effect.[1] This effect is transmitted through the sigma (σ) bonds, pulling electron density away from the aromatic ring and the attached sulfonate group. This electron withdrawal increases the partial positive charge on the sulfur atom, making it more electrophilic and, in principle, more susceptible to nucleophilic attack.

• Resonance (Mesomeric) Effect (+M): Despite its high electronegativity, fluorine possesses lone pairs of electrons in its p-orbitals that can be delocalized into the π-system of the aromatic ring. This donation of electron density is a resonance effect.[2] For a para-substituent, this effect increases the electron density at the ipso-carbon (the carbon attached to the sulfonyl group), which can partially counteract the inductive withdrawal.

The net electronic effect of a para-fluorine substituent is a delicate balance of these two competing forces. Generally, for fluorine, the inductive effect is considered to be stronger than its resonance effect.[3]

Quantifying the Electronic Impact: Hammett Analysis

The Hammett equation provides a powerful framework for quantifying the electronic influence of substituents on the reactivity of aromatic compounds.[4] It relates the logarithm of the rate constant (k) of a reaction for a substituted compound to the logarithm of the rate constant (k₀) for the unsubstituted compound through a substituent constant (σ) and a reaction constant (ρ):

log(k/k₀) = ρσ

• σ (Sigma): The substituent constant, which is a measure of the electronic effect of a particular substituent. A positive σ value indicates an electron-withdrawing group, while a negative value signifies an electron-donating group.

• ρ (Rho): The reaction constant, which reflects the sensitivity of the reaction to substituent effects. A positive ρ value indicates that the reaction is accelerated by electron-withdrawing groups, suggesting the buildup of negative charge in the transition state. Conversely, a negative ρ value implies that the reaction is favored by electron-donating groups, indicating the development of positive charge in the transition state.

The Hammett Plot and the Effect of para-Fluorine

Kinetic studies on the solvolysis and hydrolysis of para-substituted benzenesulfonate esters provide valuable data for a Hammett analysis. A plot of log(k/k₀) versus σ for a series of substituents typically yields a straight line, the slope of which is the reaction constant, ρ.

For the alkaline hydrolysis of aryl benzenesulfonates, a positive ρ value of approximately +1.83 has been reported, indicating that the reaction is facilitated by electron-withdrawing groups.[5] This is consistent with a mechanism where negative charge accumulates in the transition state as the nucleophile attacks the sulfur atom.

The para-fluorine substituent has a Hammett σₚ value of +0.06.[6] This small positive value reflects the net electron-withdrawing nature of fluorine, where the strong -I effect slightly outweighs the +M effect. In the context of sulfonate ester hydrolysis, the para-fluorine atom, therefore, has a modest rate-accelerating effect compared to an unsubstituted analog.

Comparative Reactivity Data

The following table summarizes the Hammett sigma constants and provides a qualitative comparison of the expected relative rates of hydrolysis for a series of para-substituted phenyl benzenesulfonates.

para-Substituent (X)	Hammett Constant (σₚ)	Expected Relative Rate of Hydrolysis (kₓ/kн)
-NO₂	+0.78	Significantly Faster
-CN	+0.66	Faster
-Br	+0.23	Faster
-Cl	+0.23	Faster
-F	+0.06	Slightly Faster
-H	0.00	Reference
-CH₃	-0.17	Slower
-OCH₃	-0.27	Slower
-N(CH₃)₂	-0.83	Significantly Slower

Data compiled from various sources, including Hammett plot analyses of related reactions.[2][6]

As the data illustrates, the para-fluoro substituent occupies a unique position, providing only a slight rate enhancement compared to the more strongly electron-withdrawing nitro and cyano groups. This subtle modulation of reactivity is a key attribute leveraged in fields like drug design, where fine-tuning of metabolic stability and target engagement is critical.

Mechanistic Implications

The electronic influence of the para-fluorine atom extends to the transition state of the reaction. For the nucleophilic attack on a sulfonate ester, a concerted, Sₙ2-like mechanism is often proposed, proceeding through a single transition state.[5][7]

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Protocols & Analytical Methods

Advanced Protocol for Selective N-Ethylation Using Ethyl p-Fluorobenzenesulfonate

Executive Summary & Mechanistic Rationale

In pharmaceutical synthesis and late-stage functionalization, achieving mono-selective N-alkylation of primary amines without triggering over-alkylation (yielding tertiary amines or quaternary ammonium salts) is a persistent challenge . Traditional alkylating agents, such as ethyl bromide or ethyl iodide, require elevated temperatures that thermodynamically drive indiscriminate over-alkylation.

Ethyl p-fluorobenzenesulfonate (CAS 2924-72-3) resolves this by utilizing an exceptionally stable leaving group. The strong inductive electron-withdrawing effect of the para-fluorine atom significantly lowers the pKa of the conjugate acid compared to standard tosylates, rendering the electrophilic carbon highly susceptible to nucleophilic attack at low temperatures (0 °C). By conducting the SN2 displacement at 0 °C, the activation energy barrier for the first alkylation is easily overcome. However, the barrier for the second alkylation—which is naturally higher due to the increased steric bulk of the newly formed secondary amine—remains insurmountable under these cold conditions, thereby ensuring near-perfect mono-selectivity .

Reaction Workflow & Pathway Visualization

Figure 1: Workflow and mechanistic pathway for selective N-ethylation.

Comparative Reagent Efficacy

To understand the causality behind reagent selection, the following table summarizes the quantitative performance of various ethylating agents. The data illustrates how leaving group stability dictates the required reaction temperature and, consequently, the selectivity profile .

Parameter	Ethyl Bromide	Ethyl Tosylate	Ethyl p-Fluorobenzenesulfonate
Leaving Group	Bromide (Br⁻)	Tosylate (TsO⁻)	p-Fluorobenzenesulfonate
Relative Electrophilicity	Moderate	High	Very High
Required Temperature	60–80 °C	40–60 °C	0–25 °C
Mono-Alkylation Selectivity	< 50% (Poor)	70–80% (Moderate)	> 95% (Excellent)
Primary Side Reaction	E2 Elimination / Over-alkylation	Over-alkylation	Hydrolysis (if solvent is wet)

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system . By strictly controlling stoichiometry, addition rates, and temperature, the system intrinsically prevents the formation of byproducts.

Scale: 10.0 mmol (Standard Discovery Scale) Materials:

• Primary Amine: 10.0 mmol (1.0 equiv)

• Ethyl p-fluorobenzenesulfonate: 2.14 g, 10.5 mmol (1.05 equiv)

• Cesium Carbonate (Cs₂CO₃): 4.88 g, 15.0 mmol (1.5 equiv)

• Anhydrous Acetonitrile (MeCN): 50 mL

Step 1: System Preparation & Base Activation

• Flame-dry a 100 mL two-neck round-bottom flask and purge with Argon for 5 minutes.

• Dissolve the primary amine (10.0 mmol) in 40 mL of anhydrous MeCN.

• Add Cs₂CO₃ (15.0 mmol) in one portion. Stir the heterogeneous suspension at room temperature for 15 minutes.

• Causality: Cs₂CO₃ is specifically chosen over soluble organic bases (like TEA or DIPEA) because the large, highly polarizable cesium cation provides a "soft" counterion effect. It enhances the nucleophilicity of the amine without generating a highly basic homogeneous environment that could degrade the sensitive sulfonate ester via E2 elimination.

Step 2: Electrophile Introduction

• Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to exactly 0 °C.

• Dissolve ethyl p-fluorobenzenesulfonate (10.5 mmol) in 10 mL of anhydrous MeCN.

• Using a syringe pump, add the electrophile solution dropwise over 30 minutes (approx. 0.33 mL/min).

• Causality: Dropwise addition ensures a low steady-state concentration of the electrophile. If added all at once, localized high concentrations of the alkylating agent can force the newly formed secondary amine to react again, breaking the mono-selectivity.

Step 3: Reaction Maturation & Self-Validation Checkpoint

• Stir the reaction at 0 °C for 1 hour.

• Validation Checkpoint: Withdraw a 50 µL aliquot, quench in 1 mL of 50:50 MeCN/H₂O, and analyze via LC-MS.

• Causality: The protocol validates itself here. A successful system will show >90% conversion to the secondary amine and <1% of the tertiary amine. If the tertiary amine exceeds 1%, it is an immediate diagnostic indicator that the internal temperature exceeded 5 °C or the addition rate was too rapid.

• If validated, remove the ice bath and allow the reaction to slowly warm to room temperature (20–25 °C) for an additional 1 hour to drive the remaining starting material to completion.

Step 4: Quench and Workup

• Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl.

• Causality: NH₄Cl safely neutralizes the basic Cs₂CO₃ and protonates any unreacted primary amine, partitioning it into the aqueous layer during extraction.

• Extract the aqueous mixture with Ethyl Acetate (3 x 30 mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure mono-N-ethylated product.

Troubleshooting & Causality Matrix

Diagnostic Issue	Chemical Causality	Corrective Action
High Tertiary Amine Formation (>5%)	The activation energy for the second alkylation was breached. This is caused by either a failure in temperature control (T > 5 °C during addition) or an excess of electrophile.	Strictly maintain the ice bath during the entire addition phase. Calibrate the syringe pump to ensure the addition spans a full 30 minutes.
Incomplete Conversion / Stalled Reaction	The highly reactive p-fluorobenzenesulfonate leaving group makes the reagent susceptible to hydrolysis if water is present in the solvent.	Ensure MeCN is strictly anhydrous (<50 ppm H₂O). Use a fresh bottle of solvent and maintain a positive Argon pressure throughout the reaction.
Formation of E2 Elimination Byproducts	The base used was too strong or too soluble (e.g., NaOtBu), which abstracted a beta-proton from the ethyl group instead of facilitating SN2 attack.	Do not substitute Cs₂CO₃. The heterogeneous nature of Cs₂CO₃ is critical for suppressing elimination pathways.

References

• Gupta, L., Ramírez, A., & Collum, D. B. (2010). Reaction of Lithium Diethylamide with an Alkyl Bromide and Alkyl Benzenesulfonate: Origins of Alkylation, Elimination, and Sulfonation. The Journal of Organic Chemistry, 75(24), 8392-8399.[Link]

• A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification. Chemistry – A European Journal, 2024.[Link]

• Converting an Alcohol to a Sulfonate Ester. Chemistry LibreTexts, 2014.[Link]

Catalytic Conditions for Cross-Coupling Reactions of Ethyl p-Fluorobenzenesulfonate: An Application Guide

Introduction

In the landscape of modern synthetic organic chemistry, palladium- and nickel-catalyzed cross-coupling reactions represent a cornerstone for the construction of carbon-carbon and carbon-heteroatom bonds.[1][2] While aryl halides and triflates have traditionally dominated as electrophilic partners, there is a growing interest in alternative coupling precursors driven by factors such as cost, availability, and stability.[3][4] Aryl arenesulfonates, derived from readily available phenols, have emerged as a powerful and versatile class of electrophiles.[3][5] Among these, ethyl p-fluorobenzenesulfonate offers a unique combination of reactivity and stability, making it an attractive substrate for drug development and materials science.

This guide provides a comprehensive overview of the critical parameters governing the successful cross-coupling of ethyl p-fluorobenzenesulfonate. We will dissect the catalytic system, exploring the mechanistic role of each component, and provide field-proven protocols for common transformations, including Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions.

The Catalytic System: A Component-by-Component Analysis

The success of any cross-coupling reaction hinges on the synergistic interplay of its components. Understanding the specific function of each part is crucial for rational reaction design and troubleshooting.

The Electrophile: Ethyl p-Fluorobenzenesulfonate

Aryl fluorosulfates and arenesulfonates serve as effective alternatives to the more conventional aryl halides and triflates.[3][6] Their utility stems from their straightforward preparation from a vast pool of commercially available phenols. The sulfonate group acts as an excellent leaving group, facilitating the key oxidative addition step to the low-valent metal center (typically Pd(0) or Ni(0)).[7][8] The reactivity of these compounds makes them suitable for a range of transformations, including couplings with boronic acids, amines, alkynes, and organozinc reagents.[9][10]

The Catalyst: Palladium and Nickel Complexes

Both palladium and nickel are highly effective catalysts for cross-coupling reactions involving aryl sulfonates.[3][4][11]

• Palladium: Palladium complexes are the most widely used catalysts. Common precursors include Pd(OAc)₂ and Pd₂(dba)₃, which are reduced in situ to the active Pd(0) species.[6] The choice of palladium source is often a matter of convenience and air stability, though pre-formed Pd(0) complexes can also be used.

• Nickel: Nickel catalysts, often derived from Ni(COD)₂ or bench-stable NiCl₂(L)₂ complexes, offer a more cost-effective alternative and can exhibit unique reactivity, particularly for activating the C–O bond of aryl sulfonates.[3][4][11] Nickel catalysis can often be performed under milder, room-temperature conditions.[3]

The Ligand: The Heart of the Catalyst

The ligand is arguably the most critical component for achieving high catalytic activity and selectivity. It stabilizes the metal center, modulates its electronic properties, and influences the rates of the elementary steps in the catalytic cycle. For aryl sulfonate coupling, bulky, electron-rich phosphine ligands are paramount.[2][12]

• Dialkylbiaryl Phosphines (Buchwald Ligands): Ligands such as XPhos, SPhos, and RuPhos have revolutionized cross-coupling chemistry.[2][12] Their steric bulk promotes the formation of monoligated, highly reactive L₁Pd(0) species, which readily undergo oxidative addition with challenging electrophiles like aryl arenesulfonates.[12][13] Their electron-donating nature accelerates the reductive elimination step, turning over the catalyst efficiently.[12] XPhos, in particular, has been demonstrated to be an excellent ligand for the Suzuki-Miyaura coupling of aryl arenesulfonates.[5][13]

• Ferrocene-Based Ligands (e.g., dppf): 1,1'-Bis(diphenylphosphino)ferrocene (dppf) is a robust and versatile ligand used in a variety of cross-coupling reactions, including Sonogashira couplings of aryl fluorosulfates without the need for a copper co-catalyst.[14]

• Carbene Ligands (NHCs): N-Heterocyclic carbenes can also be effective ligands, offering strong electron donation and high thermal stability.

The Base: A Critical Activator

The base plays a multifaceted and indispensable role in the catalytic cycle, which varies depending on the specific reaction.

• In Suzuki-Miyaura Couplings: The primary role of the base is to activate the organoboron species.[6][15] It reacts with the boronic acid to form a more nucleophilic boronate species ([ArB(OH)₃]⁻), which then readily undergoes transmetalation with the Pd(II) complex.[12][15][16] Common bases include K₃PO₄, K₂CO₃, and Cs₂CO₃. The choice of base can significantly impact reaction efficiency.[12][15]

• In Buchwald-Hartwig Aminations: A strong, non-nucleophilic base is required to deprotonate the amine, forming the palladium-amido complex that precedes reductive elimination.[17] Sodium or lithium tert-butoxide (NaOt-Bu, LiOt-Bu) are frequently employed.

• In Sonogashira Couplings: An amine base, such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA), is typically used to neutralize the HX generated during the reaction and to facilitate the formation of the copper(I) acetylide in copper-co-catalyzed variants.[18]

The Solvent: More Than Just a Medium

The solvent solubilizes the reactants and influences the reaction rate and mechanism.[19][20]

• Polar Aprotic Solvents: Solvents like DMF, 1,4-dioxane, and THF are commonly used. They are generally good at dissolving the various components of the reaction mixture.[3][21] The polarity of the solvent can be particularly important for reactions involving polar intermediates or transition states. For instance, oxidative addition of aryl triflates (a related pseudohalide) is often faster in more polar solvents.[22][23]

• Apolar Solvents: Toluene is a widely used solvent, especially in Buchwald-Hartwig aminations.[24]

• Protic Solvents: In some modern protocols, water or alcohols (t-BuOH) are used, often in combination with an organic co-solvent, which can enhance the solubility of inorganic bases and offer a more environmentally benign reaction medium.[10][25]

Visualizing the Catalytic Process

The general mechanism for palladium-catalyzed cross-coupling reactions proceeds through a well-established catalytic cycle.

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

Comparative Analysis of Catalytic Systems

The optimal conditions for coupling ethyl p-fluorobenzenesulfonate vary depending on the desired transformation. The table below summarizes typical starting points for reaction development.

Reaction Type	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Reference
Suzuki-Miyaura	Pd(OAc)₂ (2-5)	XPhos or SPhos (4-10)	K₃PO₄ (3)	THF or Dioxane	80 - 110	[12][13]
Suzuki-Miyaura (Ni)	Ni(COD)₂ (5-10)	PCy₃ (15-20)	K₃PO₄ (3)	THF	Room Temp	[3]
Buchwald-Hartwig	Pd₂(dba)₃ (1-2)	XPhos or BINAP (2-4)	NaOt-Bu (1.5)	Toluene	80 - 110	[17][24]
Sonogashira (Cu-free)	[Pd(cinnamyl)Cl]₂ (2)	dppf (4)	Cs₂CO₃ (2)	Dioxane	100	[14]
Esterification	Pd(OAc)₂ (5)	XantPhos (5)	Et₃N (2)	DMF	80	[21]

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a representative procedure for the Suzuki-Miyaura coupling of ethyl p-fluorobenzenesulfonate with an arylboronic acid.

Objective: To synthesize 4-phenyl-ethylbenzenesulfonate via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• Ethyl p-fluorobenzenesulfonate (1.0 equiv)

• Phenylboronic acid (1.5 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 equiv)

• 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos) (0.04 equiv)

• Potassium phosphate, tribasic (K₃PO₄), anhydrous powder (3.0 equiv)

• Anhydrous 1,4-dioxane

• Standard laboratory glassware (Schlenk flask, condenser)

• Inert atmosphere setup (Nitrogen or Argon)

• Magnetic stirrer and heating mantle

Step-by-Step Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂ (0.02 equiv), XPhos (0.04 equiv), and anhydrous K₃PO₄ (3.0 equiv).

  • Seal the flask with a rubber septum, and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This step is critical to remove oxygen, which can deactivate the palladium catalyst.

• Reagent Addition:

  • Under a positive pressure of inert gas, add ethyl p-fluorobenzenesulfonate (1.0 equiv) and phenylboronic acid (1.5 equiv) to the flask.

  • Add anhydrous 1,4-dioxane via syringe to achieve a final concentration of approximately 0.1 M with respect to the limiting reagent.

• Reaction Execution:

  • Fit the flask with a reflux condenser under the inert atmosphere.

  • Lower the flask into a preheated oil bath set to 100 °C.

  • Stir the reaction mixture vigorously. The mixture will typically turn dark brown or black, indicating the formation of the active Pd(0) catalyst.

  • Monitor the reaction progress by TLC or GC-MS until the starting material is consumed (typically 12-24 hours).

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite® to remove inorganic salts and palladium black.

  • Wash the Celite® pad with additional ethyl acetate.

  • Transfer the combined filtrate to a separatory funnel and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to afford the pure biaryl product.

Caption: Step-by-step experimental workflow for Suzuki-Miyaura coupling.

Conclusion

Ethyl p-fluorobenzenesulfonate is a highly effective electrophile for a variety of palladium- and nickel-catalyzed cross-coupling reactions. The success of these transformations is critically dependent on the judicious selection of the ligand, base, and solvent. Bulky, electron-rich phosphine ligands are generally required to facilitate the challenging oxidative addition step. By understanding the mechanistic underpinnings of the catalytic system, researchers can rationally design and optimize protocols to construct complex molecular architectures for pharmaceutical and materials science applications.

References

• Title: Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates Source: ACS Combinatorial Science URL: [Link]

• Title: Palladium-Catalyzed Esterification of Aryl Fluorosulfates with Aryl Formates Source: Molecules URL: [Link]

• Title: Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Source: Organic Process Research & Development URL: [Link]

• Title: Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction Source: The Journal of Organic Chemistry URL: [Link]

• Title: Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction Source: Journal of the American Chemical Society URL: [Link]

• Title: Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions Source: RSC Advances URL: [Link]

• Title: Palladium-Catalyzed Sonogashira Cross-Couplings of (Hetero)Aryl Fluorosulfates Source: Organic Letters URL: [Link]

• Title: The Suzuki−Miyaura Coupling of Aryl Sulfones Source: ChemRxiv URL: [Link]

• Title: Suzuki Coupling Source: Organic Chemistry Portal URL: [Link]

• Title: Room-Temperature Ni(0)-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates with Arylboronic Acids Source: Journal of the American Chemical Society URL: [Link]

• Title: Aryl fluorosulfates: powerful and versatile partners in cross-coupling reactions Source: RSC Publishing URL: [Link]

• Title: PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS Source: Nobel Prize URL: [Link]

• Title: Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions Source: Chemical Reviews URL: [Link]

• Title: DFT Investigation of Suzuki–Miyaura Reactions with Aryl Sulfamates Using a Dialkylbiarylphosphine-Ligated Palladium Catalyst Source: Organometallics URL: [Link]

• Title: Suzuki−Miyaura Cross-Coupling of Aryl Carbamates and Sulfamates: Experimental and Computational Studies Source: Journal of the American Chemical Society URL: [Link]

• Title: Suzuki–Miyaura Cross-Coupling of Aryl Carbamates and Sulfamates: Experimental and Computational Studies Source: PMC - NIH URL: [Link]

• Title: Nickel-catalyzed decarboxylative cross-coupling of perfluorobenzoates with aryl halides and sulfonates Source: PubMed URL: [Link]

• Title: Solvent effects in palladium catalysed cross-coupling reactions Source: White Rose Research Online URL: [Link]

• Title: Palladium-Catalyzed Hiyama Cross-Couplings of Aryl Arenesulfonates with Arylsilanes Source: Organic Chemistry Portal URL: [Link]

• Title: Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species Source: PubMed URL: [Link]

• Title: Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species Source: ResearchGate URL: [Link]

• Title: The First General Palladium Catalyst for the Suzuki−Miyaura and Carbonyl Enolate Coupling of Aryl Arenesulfonates Source: Journal of the American Chemical Society URL: [Link]

• Title: Suzuki-Type Nickel-Catalyzed Cross-Coupling of Aryl Arenesulfonates and Aryl Mesylates with Arylboronic Acids Source: The Journal of Organic Chemistry URL: [Link]

• Title: Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions Source: Chemistry – An Asian Journal URL: [Link]

• Title: Solvent effects in palladium catalysed cross-coupling reactions Source: RSC Publishing URL: [Link]

• Title: Buchwald–Hartwig amination Source: Wikipedia URL: [Link]

• Title: Sonogashira coupling Source: Wikipedia URL: [Link]

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• 5. Palladium-Catalyzed Hiyama Cross-Couplings of Aryl Arenesulfonates with Arylsilanes [organic-chemistry.org]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. chemrxiv.org [chemrxiv.org]
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• 11. pubs.acs.org [pubs.acs.org]
• 12. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Palladium-Catalyzed Sonogashira Cross-Couplings of (Hetero)Aryl Fluorosulfates - PubMed [pubmed.ncbi.nlm.nih.gov]
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Selective O-Alkylation using Ethyl p-Fluorobenzenesulfonate: Optimized Reaction Conditions and Protocols

Executive Summary

The selective derivatization of ambident nucleophiles—such as phenols, enols, and heterocyclic compounds—is a foundational transformation in pharmaceutical synthesis and complex molecular editing[1]. While traditional alkyl halides (e.g., ethyl iodide) are widely utilized, they frequently suffer from poor regioselectivity, leading to competitive C-alkylation or N-alkylation[2].

This application note details the optimized reaction conditions for utilizing Ethyl p-fluorobenzenesulfonate (CAS 2924-72-3)[3] as a superior ethylating agent. By synergizing the unique electronic properties of the fluorobenzenesulfonate leaving group with specific solvent and base combinations, researchers can achieve near-quantitative O-alkylation selectivity. Furthermore, this guide integrates critical safety protocols for the nucleophilic quenching of unreacted sulfonates to meet stringent Potential Genotoxic Impurity (PGI) thresholds in Active Pharmaceutical Ingredients (APIs)[2].

Mechanistic Rationale: HSAB Theory and the "Cesium Effect"

The exceptional selectivity of ethyl p-fluorobenzenesulfonate over traditional alkyl halides is governed by the Hard and Soft Acids and Bases (HSAB) principle and specific cation-solvation dynamics.

• Leaving Group Hardness: Sulfonates are classified as "harder" leaving groups compared to halogens like iodide, which are "soft"[2]. According to HSAB theory, hard leaving groups favor transition states associated with attack by "hard" nucleophilic centers (such as an oxygen anion) over "soft" centers (such as a carbon atom). The highly electronegative para-fluoro substituent on the benzenesulfonate ring further increases the electrophilicity of the adjacent sulfur, making it a highly reactive, yet stable, hard electrophile.

• The "Cesium Effect": The choice of base and solvent is equally critical[4]. Utilizing a bulky alkali metal base like Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent (e.g., N,N-Dimethylformamide, DMF) dramatically enhances O-selectivity[4]. The large ionic radius of the cesium cation results in a loose ion pair with the deprotonated substrate. Because DMF effectively solvates the Cs⁺ cation but not the anion, the resulting oxygen anion is left "naked" and highly reactive, driving the SN2 displacement of the fluorobenzenesulfonate with high kinetic efficiency[4].

Mechanistic pathway of selective O-alkylation governed by HSAB theory and the Cesium Effect.

Reaction Optimization Data

To illustrate the causality of reagent and condition selection, the following table summarizes the quantitative impact of the leaving group, solvent, and base on the O- vs. C-alkylation ratio of a standard ambident phenol model.

Alkylating Agent	Solvent	Base	Temp (°C)	O-Alkylation (%)	C-Alkylation (%)
Ethyl Iodide	Ethanol	NaOH	80	45	55
Ethyl Iodide	DMF	K₂CO₃	60	65	35
Ethyl Tosylate	DMF	K₂CO₃	60	85	15
Ethyl p-Fluorobenzenesulfonate	DMF	K₂CO₃	60	92	8
Ethyl p-Fluorobenzenesulfonate	DMF	Cs₂CO₃	60	>98	<2

Data Interpretation: Transitioning from a soft leaving group (iodide) to a hard leaving group (sulfonate) significantly shifts the product distribution toward O-alkylation[2]. The ultimate optimization is achieved by pairing the p-fluorobenzenesulfonate with Cs₂CO₃ in a polar aprotic solvent, virtually eliminating C-alkylation[4].

Standard Operating Procedure: Selective O-Ethylation

The following protocol outlines a self-validating system for the selective O-ethylation of a substituted phenol, incorporating a critical PGI mitigation step.

Materials Required

• Substrate: Substituted Phenol (10.0 mmol, 1.0 eq)

• Electrophile: Ethyl p-fluorobenzenesulfonate (12.0 mmol, 1.2 eq)[3]

• Base: Cesium Carbonate, anhydrous (15.0 mmol, 1.5 eq)[4]

• Solvent: N,N-Dimethylformamide (DMF), anhydrous (50 mL)

• PGI Scavenger: 1,4-Diazabicyclo[2.2.2]octane (DABCO) (2.0 mmol, 0.2 eq)[5]

Step-by-Step Methodology

Step 1: System Preparation Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar. Flush the system with inert nitrogen gas to prevent oxidative degradation of the phenoxide intermediate.

Step 2: Substrate & Base Activation Dissolve the phenol (10.0 mmol) in 50 mL of anhydrous DMF. Add Cs₂CO₃ (15.0 mmol) in one portion. Stir the suspension at 25 °C for 30 minutes. Causality: This pre-incubation period is essential. It ensures complete deprotonation and the formation of the "naked" phenoxide-cesium ion pair prior to the introduction of the electrophile, which is the primary driver for suppressing C-alkylation[4].

Step 3: Electrophile Addition Add Ethyl p-fluorobenzenesulfonate (12.0 mmol) dropwise via syringe over 5 minutes to prevent localized thermal spikes.

Step 4: SN2 Reaction Execution Heat the reaction mixture to 60 °C using a temperature-controlled oil bath. Self-Validation: Monitor the reaction progression via Thin Layer Chromatography (TLC, Hexanes/EtOAc 4:1) or HPLC. The complete disappearance of the starting phenol spot confirms the completion of the forward reaction, which typically occurs within 4 to 6 hours.

Step 5: PGI Quenching (Critical Safety Step) Once the reaction is deemed complete, cool the mixture to 40 °C. Add DABCO (0.2 eq) and stir for an additional 1 hour. Causality: Alkyl sulfonates are highly reactive and are classified as Potential Genotoxic Impurities (PGIs)[2]. DABCO acts as a highly efficient nucleophilic scavenger, rapidly degrading any unreacted ethyl p-fluorobenzenesulfonate into harmless, water-soluble quaternary ammonium salts. This ensures the final isolated material meets the strict <1 ppm PGI regulatory threshold[5].

Step 6: Aqueous Workup Cool the mixture to room temperature. Dilute with 150 mL of Ethyl Acetate (EtOAc) and quench by adding 100 mL of deionized water. Separate the organic layer. Wash the organic layer with a 5% aqueous LiCl solution (3 x 50 mL) to effectively partition and remove residual DMF, followed by a final brine wash (50 mL).

Step 7: Isolation Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (silica gel) to yield the pure O-ethylated product.

Step-by-step experimental workflow including the critical DABCO PGI quenching step.

References

• Sulfonium-based precise alkyl transposition reactions - PMC - NIH. nih.gov.
• One-Pot Alkylation–Sulfonyl
• Alkylation with Functionalised Alkanes - ACS GCI Pharmaceutical Roundtable Reagent Guides. acsgcipr.org.
• Removal of Alkyl Sulfonates Using DABCO | Organic Process Research & Development. acs.org.
• Ethyl 4-fluorobenzenesulfonate | 2924-72-3 - ChemicalBook. chemicalbook.com.

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• 5. pubs.acs.org [pubs.acs.org]

Application Note: Accelerated Synthesis of Key Pharmaceutical Intermediates using Ethyl p-Fluorobenzenesulfonate under Microwave Irradiation

Abstract

In the fast-paced environment of drug discovery and development, speed and efficiency in synthesizing novel chemical entities are paramount. This guide provides detailed protocols and expert insights into leveraging microwave-assisted organic synthesis (MAOS) with ethyl p-fluorobenzenesulfonate, a versatile and potent reagent. We will explore its dual reactivity as both a robust ethylating agent and an activated arylating agent for nucleophilic aromatic substitution (SNAr) reactions. These microwave-driven protocols offer dramatic reductions in reaction times, improved yields, and enhanced safety profiles compared to conventional heating methods, empowering researchers to accelerate their discovery pipelines.

The Synergy of Microwave Chemistry and a Versatile Reagent

The adoption of microwave-assisted organic synthesis (MAOS) has revolutionized modern synthetic chemistry. Unlike conventional heating which relies on slow, inefficient heat transfer through vessel walls, microwave irradiation delivers energy directly to polar molecules within the reaction mixture.[1] This energy transfer occurs via two primary mechanisms: dipolar polarization and ionic conduction.[2][3][4]

• Dipolar Polarization: Polar molecules, like the reactants and solvents in our protocols, attempt to align with the rapidly oscillating electric field of the microwave. This constant reorientation generates friction, leading to rapid and uniform heating throughout the bulk of the material.[1]

• Ionic Conduction: If ions are present, they will oscillate back and forth in the microwave field, generating heat through collisional energy loss.[5]

This direct energy coupling results in remarkable rate accelerations, often reducing reaction times from many hours to mere minutes.[2][6]

Caption: Step-by-step workflow for microwave-assisted S-Ethylation.

Step-by-Step Protocol

Materials:

• Thiophenol (1.0 mmol, 1.0 eq)

• Ethyl p-fluorobenzenesulfonate (1.1 mmol, 1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 mmol, 2.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous (3 mL)

• 10 mL microwave process vial with a magnetic stir bar

• Dedicated microwave reactor for organic synthesis [7] Procedure:

• To the 10 mL microwave vial containing a stir bar, add thiophenol (110 mg, 1.0 mmol) and anhydrous potassium carbonate (276 mg, 2.0 mmol).

• Add 3 mL of anhydrous DMF and stir for 2 minutes at room temperature to ensure dissolution and salt formation.

• Add ethyl p-fluorobenzenesulfonate (225 mg, 1.1 mmol) to the mixture.

• Securely seal the vial with a Teflon septum cap. Critical Safety Note: Only use vials specifically designed for high-pressure microwave synthesis. [7]5. Place the vial in the cavity of the microwave reactor.

• Program the instrument with the following parameters:

  • Temperature: 120 °C (monitored by internal IR sensor)

  • Ramp Time: 2 minutes

  • Hold Time: 5 minutes

  • Power: Dynamic (automatic power modulation to maintain temperature)

  • Stirring: High

• After irradiation, allow the vessel to cool to below 50 °C using the instrument's automated cooling system before handling. [7]8. Workup: Open the vial in a fume hood. Pour the reaction mixture into a separatory funnel containing 20 mL of water. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel to yield the pure thioether.

Expected Results

Nucleophile (Thiol)	Temperature (°C)	Time (min)	Conventional Time (hr)	Yield (%)
Thiophenol	120	5	8 - 12	>95%
4-Methoxythiophenol	120	5	8 - 12	>95%
Cysteine derivative	100	8	12 - 16	~85%

Protocol II: Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr)

This protocol leverages the strong electron-withdrawing effect of the sulfonate group to activate the para-fluorine atom for nucleophilic attack. Fluorine is an excellent leaving group in SNAr reactions, particularly when activated. [8]This method provides rapid access to substituted aniline derivatives, which are privileged structures in pharmaceuticals.

Experimental Rationale

For SNAr, a polar aprotic solvent like Dimethyl Sulfoxide (DMSO) is an ideal choice. Its high boiling point allows for a wide range of reaction temperatures, and its polarity stabilizes the charged intermediate (Meisenheimer complex) formed during the reaction, lowering the activation energy. [9]The use of a strong, non-nucleophilic base like Diisopropylethylamine (DIPEA) is crucial to deprotonate the amine nucleophile without competing in the substitution reaction.

Caption: Simplified mechanism for the SNAr reaction.

Step-by-Step Protocol

Materials:

• Morpholine (1.0 mmol, 1.0 eq)

• Ethyl p-fluorobenzenesulfonate (1.0 mmol, 1.0 eq)

• Diisopropylethylamine (DIPEA) (2.0 mmol, 2.0 eq)

• Dimethyl Sulfoxide (DMSO), anhydrous (3 mL)

• 10 mL microwave process vial with a magnetic stir bar

• Dedicated microwave reactor for organic synthesis

Procedure:

• To the 10 mL microwave vial containing a stir bar, add ethyl p-fluorobenzenesulfonate (204 mg, 1.0 mmol).

• Add 3 mL of anhydrous DMSO.

• Add morpholine (87 mg, 1.0 mmol) followed by DIPEA (258 mg, 2.0 mmol).

• Securely seal the vial and place it in the microwave reactor.

• Program the instrument with the following parameters:

  • Temperature: 150 °C

  • Ramp Time: 2 minutes

  • Hold Time: 15 minutes

  • Power: Dynamic

  • Stirring: High

• After irradiation, allow the vessel to cool to below 50 °C.

• Workup: Dilute the reaction mixture with 20 mL of water and extract with ethyl acetate (3 x 15 mL). The product may precipitate upon addition of water; if so, it can be collected by filtration. Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography or recrystallization.

Expected Results

Nucleophile	Temperature (°C)	Time (min)	Conventional Time (hr)	Yield (%)
Morpholine	150	15	24	~90%
Aniline	160	20	>24	~75%
Phenol (with K₂CO₃)	160	20	>24	~80%

Safety and Best Practices

• Dedicated Equipment: Never use a domestic kitchen microwave oven. [10][11]Laboratory-grade reactors are built with the necessary pressure/temperature controls, safety interlocks, and corrosion-resistant cavities. [10]* Pressure Management: Be aware that heating solvents above their boiling points in a sealed vessel will generate high pressure. [12]Start with small-scale reactions to gauge the kinetics and pressure generation before scaling up. [10]* Stirring: Always use a magnetic stir bar to prevent localized superheating and ensure even temperature distribution, which can prevent bumping and inconsistent yields. [12]* Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate gloves when handling reagents and operating the microwave reactor. Conduct all operations within a certified chemical fume hood.

Conclusion

The combination of microwave irradiation and the dual-functionality reagent, ethyl p-fluorobenzenesulfonate, provides a powerful platform for the accelerated synthesis of valuable pharmaceutical intermediates. The protocols outlined in this note demonstrate significant advantages in terms of reaction speed, efficiency, and scalability. By understanding the principles of microwave heating and adhering to safety best practices, researchers can effectively implement these techniques to shorten discovery timelines and advance the development of new therapeutics.

References

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). MDPI.
• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025). International Journal of Research in Pharmacy and Allied Science.
• Microwave Assisted Synthesis of Organic Compounds and Nanom
• Microwave Reactor Safety. JAG group.
• Theory of Microwave Heating for Organic Synthesis.
• A Review on: A significance of microwave assist technique in green chemistry.
• Safety Considerations for Microwave Synthesis.
• Microwave Synthesis. Organic Chemistry Portal.
• Organic Syntheses Procedure. Organic Syntheses.
• Microwave assisted organic synthesis (MAOS). (2021).
• Microwave Assisted Aromatic Nucleophilic Substitution Reaction under Solventless Conditions. (2003). R Discovery.
• Microwave-Induced Nucleophilic [18F]Fluorination on Aromatic Rings: Synthesis and Effect of Halogen on [18F]Fluoride Substitution of meta-Halo (F, Cl, Br, I)

Sources

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• 6. chemicaljournals.com [chemicaljournals.com]
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• 8. Microwave-Induced Nucleophilic [18F]Fluorination on Aromatic Rings: Synthesis and Effect of Halogen on [18F]Fluoride Substitution of meta-Halo (F, Cl, Br, I)-Benzonitrile Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Safety Considerations for Microwave Synthesis [cem.com]
• 11. Microwave Synthesis [organic-chemistry.org]
• 12. chem.tamu.edu [chem.tamu.edu]

Technical Notes & Optimization

Minimizing side reactions during ethyl p-fluorobenzenesulfonate synthesis

Welcome to the Technical Support Center for the synthesis of ethyl p-fluorobenzenesulfonate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and answers to frequently asked questions. Our goal is to empower you to minimize side reactions and optimize your synthetic outcomes.

Introduction

The synthesis of ethyl p-fluorobenzenesulfonate, a key intermediate in the development of various pharmaceuticals, is typically achieved by the reaction of p-fluorobenzenesulfonyl chloride with ethanol in the presence of a base, most commonly pyridine. While the reaction appears straightforward, several potential side reactions can diminish the yield and purity of the desired product. This guide provides a comprehensive overview of the reaction, detailed protocols, and solutions to common challenges.

The primary reaction involves the nucleophilic attack of ethanol on the electrophilic sulfur atom of p-fluorobenzenesulfonyl chloride, leading to the formation of the sulfonate ester and hydrochloric acid. The base is crucial for neutralizing the HCl byproduct, which can otherwise lead to unwanted side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of pyridine in this reaction? Is it just a base?

A1: While pyridine does act as a base to neutralize the hydrochloric acid generated during the reaction, its role is more complex. Pyridine can also function as a nucleophilic catalyst. It can react with the p-fluorobenzenesulfonyl chloride to form a highly reactive N-(p-fluorobenzenesulfonyl)pyridinium salt. This intermediate is then more readily attacked by ethanol, regenerating the pyridine catalyst in the process. This catalytic cycle can significantly increase the rate of the desired reaction.[1]

Q2: Why is it crucial to use anhydrous conditions for this reaction?

A2: p-Fluorobenzenesulfonyl chloride is highly susceptible to hydrolysis.[2] Any moisture present in the reaction mixture (e.g., in the ethanol, pyridine, or glassware) will react with the starting material to form the unreactive p-fluorobenzenesulfonic acid. This side reaction not only consumes the starting material, reducing the overall yield, but the resulting sulfonic acid can also complicate the purification process.

Q3: Can other bases be used instead of pyridine?

A3: Yes, other non-nucleophilic tertiary amines like triethylamine (TEA) can be used. However, pyridine is often preferred due to its dual role as a base and a nucleophilic catalyst. The choice of base can sometimes influence the reaction rate and side product profile. It is advisable to use a base that is easily removed during workup.

Q4: How does the fluorine substituent on the benzene ring affect the reaction?

A4: The fluorine atom is an electron-withdrawing group, which increases the electrophilicity of the sulfur atom in the sulfonyl chloride.[3][4] This makes the p-fluorobenzenesulfonyl chloride more reactive towards nucleophiles, including the desired ethanol and the undesired water. The electron-withdrawing nature of fluorine can also influence the stability of intermediates and transition states in potential side reactions.

Q5: What are the primary impurities I should expect in my crude product?

A5: The most common impurities include unreacted p-fluorobenzenesulfonyl chloride, p-fluorobenzenesulfonic acid (from hydrolysis), diethyl ether (formed from ethanol), and pyridinium hydrochloride (the salt of pyridine and HCl). Depending on the reaction conditions, other byproducts may also be present in smaller amounts.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of ethyl p-fluorobenzenesulfonate, providing potential causes and actionable solutions.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Low or No Yield of Product	1. Hydrolysis of p-fluorobenzenesulfonyl chloride: The starting material has degraded due to moisture.	- Ensure anhydrous conditions: Thoroughly dry all glassware in an oven before use. Use anhydrous ethanol and pyridine. Handle reagents under an inert atmosphere (nitrogen or argon).- Use fresh reagents: Use a freshly opened bottle of p-fluorobenzenesulfonyl chloride or purify it before use.
2. Incomplete reaction: The reaction has not gone to completion.	- Increase reaction time: Monitor the reaction progress using Thin Layer Chromatography (TLC).- Increase reaction temperature: Gentle heating may be required, but be cautious as this can also promote side reactions. A temperature of 0 °C to room temperature is typical.
3. Inefficient purification: Product is being lost during the workup.	- Optimize extraction: Ensure the correct pH for extraction. Use an adequate volume of extraction solvent and perform multiple extractions.- Check for product solubility: The product may have some solubility in the aqueous phase. Minimize the volume of water used in the workup.
Presence of a Significant Amount of p-Fluorobenzenesulfonic Acid	Hydrolysis of the starting material: This is a clear indication of the presence of water.	- Strictly anhydrous conditions: As mentioned above, this is the most critical parameter to control. Review your procedure for any potential sources of moisture.
Formation of a Significant Amount of Diethyl Ether	Acid-catalyzed dehydration of ethanol: The HCl generated is not being effectively neutralized, leading to the formation of diethyl ether, especially at higher temperatures.	- Ensure sufficient base: Use at least a stoichiometric amount of pyridine or other base. An excess is often recommended.- Control temperature: Run the reaction at a lower temperature (e.g., 0 °C) to disfavor the ether formation, which typically requires more energy.[5]
Difficult Purification / Oily Product	1. Presence of multiple byproducts: A complex mixture of products and byproducts has formed.	- Re-evaluate reaction conditions: Consider lowering the temperature and ensuring efficient stirring.- Optimize chromatography: Use a suitable solvent system for column chromatography to separate the desired product from impurities. A gradient elution may be necessary.
2. Residual pyridine: Pyridine can be difficult to remove completely.	- Aqueous HCl wash: During the workup, wash the organic layer with dilute hydrochloric acid to protonate the pyridine and extract it into the aqueous phase. Be cautious not to use concentrated acid, which could hydrolyze the ester product.

Experimental Protocols

General Protocol for the Synthesis of Ethyl p-Fluorobenzenesulfonate

This protocol is adapted from established procedures for the synthesis of similar aryl sulfonate esters.

Materials:

• p-Fluorobenzenesulfonyl chloride

• Anhydrous ethanol

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM) or diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried, round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (nitrogen or argon), dissolve p-fluorobenzenesulfonyl chloride (1.0 equivalent) in anhydrous dichloromethane.

• Addition of Reagents: Cool the solution to 0 °C using an ice bath. To this stirred solution, add anhydrous pyridine (1.2 equivalents) followed by the slow, dropwise addition of anhydrous ethanol (1.1 equivalents).

• Reaction: Allow the reaction to stir at 0 °C for 1 hour, and then let it warm to room temperature. Monitor the reaction progress by TLC until the starting sulfonyl chloride is consumed (typically 2-4 hours).

• Workup: Quench the reaction by adding cold water. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Wash the organic layer sequentially with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution (to remove any unreacted acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to obtain the crude ethyl p-fluorobenzenesulfonate.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to yield the pure product.

Workflow for Troubleshooting Low Yield

Caption: A logical workflow for diagnosing the cause of low product yield.

Mechanistic Insights into Side Reactions

A thorough understanding of the mechanisms of side reactions is crucial for their prevention.

Hydrolysis of p-Fluorobenzenesulfonyl Chloride

This is the most common side reaction. Water acts as a nucleophile and attacks the electrophilic sulfur atom of the sulfonyl chloride. This proceeds via a nucleophilic substitution reaction, likely through an Sₙ2-like mechanism, to form p-fluorobenzenesulfonic acid and HCl.

Caption: Mechanism of hydrolysis of p-fluorobenzenesulfonyl chloride.

Formation of Diethyl Ether

This side reaction is catalyzed by the acid (HCl) generated during the primary reaction. It is more prevalent if the base is not efficient in neutralizing the acid or if the reaction is run at elevated temperatures. The mechanism involves the protonation of an ethanol molecule, making it a good leaving group (water). A second ethanol molecule then acts as a nucleophile, attacking the protonated ethanol in an Sₙ2 reaction to form a protonated ether, which is then deprotonated.[5][6][7]

Caption: Acid-catalyzed formation of diethyl ether from ethanol.

References

• askIITians. (2014, February 3). Describe the mechanism of the formation of diethyl ether from ethanol. [Link]

• LookChem. (n.d.). Cas 701-27-9, 3-FLUOROBENZENESULFONYL CHLORIDE. [Link]

• Master Organic Chemistry. (2014, November 14). Alcohols To Ethers via Acid Catalysis. [Link]

• MDPI. (2020, March 20). Nucleophilic Substitution at Tetracoordinate Sulfur. Kinetics and Mechanism of the Chloride-Chloride Exchange Reaction in Arenesulfonyl Chlorides: Counterintuitive Acceleration of Substitution at Sulfonyl Sulfur by ortho-Alkyl Groups and Its Origin. [Link]

• Chemistry Stack Exchange. (2015, August 21). Diethyl Ether reaction mechanism. [Link]

• Novatia, LLC. (2010, March 10). A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester. [Link]

• RSC Publishing. (1966). The effect of α-fluoro-substituents on the SN reactivity of the C–Cl linkage. [Link]

• ResearchGate. (n.d.). Proposed mechanism of sulfonylation with sulfonyl chlorides.. [Link]

• ResearchGate. (n.d.). An Approach to Control Strategies for Sulfonate Ester Formation in Pharmaceutical Manufacturing Based on Recent Scientific Understanding. [Link]

• PMC. (n.d.). Reactions of Polyfluorobenzenes With Nucleophilic Reagents. [Link]

• Organic Syntheses Procedure. (n.d.). C(sp 2 )-S Cross-Coupling Reactions with Adaptive Dynamic Homogeneous Catalysis: Synthesis of. [Link]

• PMC. (2022, December 8). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. [Link]

• PMC. (n.d.). C-Sulfonylation of 4-Alkylpyridines: Formal Picolyl C–H Activation via Alkylidene Dihydropyridine Intermediates. [Link]

• Google Patents. (n.d.).

• YouTube. (2020, May 29). 02.11 Formation of Sulfonate Esters from Alcohols. [Link]

• ACS Publications. (2010, December 2). A Practical, One-Pot Synthesis of Sulfonylated Pyridines. [Link]

• Chemistry Stack Exchange. (2015, January 30). Why is pyridine used when making tosyl esters from alcohols?. [Link]

• MDPI. (2024, December 20). Simple and Efficient Synthesis of N-Succinimidyl-4-[18F]fluorobenzoate ([18F]SFB)—An Important Intermediate for the Introduction of Fluorine-18 into Complex Bioactive Compounds. [Link]

• Google Patents. (n.d.).

• ResearchGate. (n.d.). Synthesis of sulfonate ester and sulfonic acid-containing poly(arylene PerFluoroCycloButane)s (PFCB) by direct copolymerization of a sulfonate ester-containing precursor. [Link]

• PubMed. (n.d.). The use of p-fluorobenzenesulfonyl chloride as a reagent for studies of proteins by fluorine nuclear magnetic resonance. [Link]

• RSC Publishing. (n.d.). Rates of reaction of benzenesulphonyl chloride with some nucleophiles in aqueous solution. [Link]

• Chemistry LibreTexts. (2024, September 22). 17.6: Reactions of Alcohols. [Link]

• YouTube. (2020, May 3). Alcohols are converted to tosylates by treatment with p-toluence sulfonyl chloride (TsCl) in the. [Link]

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Troubleshooting degradation of ethyl p-fluorobenzenesulfonate during long-term storage

Welcome to the technical support center for ethyl p-fluorobenzenesulfonate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent the degradation of this critical reagent during long-term storage and experimental use. This guide provides in-depth technical information in a user-friendly question-and-answer format, grounded in established scientific principles.

Section 1: Frequently Asked Questions (FAQs)

Q1: I've stored my ethyl p-fluorobenzenesulfonate for several months and now suspect it has degraded. What are the most likely causes?

A1: Degradation of ethyl p-fluorobenzenesulfonate during long-term storage is primarily attributed to two main factors: hydrolysis and thermal decomposition. Sulfonate esters are electrophilic and can react with nucleophiles, with water being a common reactant.[1]

• Hydrolysis: Exposure to moisture, even atmospheric humidity, can lead to the hydrolysis of the ester bond, yielding p-fluorobenzenesulfonic acid and ethanol.[2][3] This process can be accelerated by the presence of acidic or basic contaminants.[1][4]

• Thermal Decomposition: Elevated temperatures can promote the breakdown of the molecule.[5] While aryl sulfonates are generally more thermally stable than alkyl sulfonates, prolonged exposure to temperatures above the recommended storage conditions can lead to degradation. Some aryl sulfonate esters have been shown to have decomposition temperatures starting around 200-230°C, but it is best practice to avoid elevated temperatures during storage.[6][7]

Q2: What are the ideal storage conditions to ensure the long-term stability of ethyl p-fluorobenzenesulfonate?

A2: To minimize degradation, ethyl p-fluorobenzenesulfonate should be stored under controlled conditions. The following table summarizes the recommended storage parameters.

Parameter	Recommendation	Rationale
Temperature	2-8°C.[8]	Reduces the rate of potential hydrolytic and thermal degradation reactions.[4][9]
Atmosphere	Dry, inert atmosphere (e.g., under argon or nitrogen).	Minimizes exposure to moisture and oxygen, thereby preventing hydrolysis and oxidation.[9]
Light	Store in an amber or opaque container, protected from direct sunlight.[10]	Prevents potential photolytic degradation pathways.
Container	Tightly sealed container.	Prevents the ingress of atmospheric moisture.[8][11]

Q3: What are the visible signs or analytical indicators of ethyl p-fluorobenzenesulfonate degradation?

A3: Visual inspection may not always be sufficient to detect degradation. However, you might observe:

• Physical Changes: A change in the physical state from a liquid to a more viscous or partially solidified material, or a change in color.

• Analytical Indicators: The most reliable way to assess degradation is through analytical techniques. The appearance of new peaks in your analytical chromatogram or spectrum is a key indicator. The primary degradation products to look for are p-fluorobenzenesulfonic acid and ethanol.

Q4: Can I still use my ethyl p-fluorobenzenesulfonate if I suspect minor degradation?

A4: The suitability of using a partially degraded reagent depends on the sensitivity of your application. For applications requiring high purity, it is strongly recommended to use a fresh, unopened lot of the reagent. If you must use a suspect lot, it is crucial to first determine the purity using a validated analytical method (see Section 2) and adjust your stoichiometry accordingly. Be aware that the degradation products (p-fluorobenzenesulfonic acid) could interfere with your reaction.

Section 2: Troubleshooting Guides

Guide 1: Investigating a Suspected Degraded Reagent

This guide provides a systematic approach to confirming the degradation of your ethyl p-fluorobenzenesulfonate stock.

Step 1: Visual and Physical Inspection

• Carefully observe the reagent for any changes in color, viscosity, or the presence of solid precipitates.

• Note any unusual odors.

Step 2: Analytical Characterization

• If you have access to analytical instrumentation, the following methods can be used to assess purity and identify degradation products.

Analytical Technique	Expected Observations for Degraded Sample
Gas Chromatography-Mass Spectrometry (GC-MS)	Appearance of a peak corresponding to ethanol. The parent compound, ethyl p-fluorobenzenesulfonate, should also be detectable.
Liquid Chromatography-Mass Spectrometry (LC-MS/MS)	Detection of a peak for p-fluorobenzenesulfonic acid. A decrease in the peak area of ethyl p-fluorobenzenesulfonate compared to a reference standard.
¹H and ¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy	Appearance of new signals corresponding to p-fluorobenzenesulfonic acid and ethanol. Changes in the integration values of the characteristic peaks of the parent compound.[12][13]

Step 3: Interpretation of Results

• The presence of p-fluorobenzenesulfonic acid and/or a significant decrease in the purity of ethyl p-fluorobenzenesulfonate confirms degradation.

Guide 2: Protocol for Purity Assessment by LC-MS/MS

This protocol provides a general method for the analysis of ethyl p-fluorobenzenesulfonate and its primary acidic degradation product.

1. Sample Preparation: a. Prepare a stock solution of your ethyl p-fluorobenzenesulfonate sample in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL. b. Perform a serial dilution to a working concentration of 1 µg/mL.

2. LC-MS/MS Parameters (Example):

• LC Column: C18 reversed-phase column.
• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.
• MS Detector: Triple quadrupole mass spectrometer.
• Ionization Mode: Electrospray Ionization (ESI) in negative mode for p-fluorobenzenesulfonic acid and positive mode for ethyl p-fluorobenzenesulfonate.
• MRM Transitions:
• Ethyl p-fluorobenzenesulfonate (Positive Mode): Monitor parent ion -> fragment ion transitions.
• p-Fluorobenzenesulfonic acid (Negative Mode): Monitor parent ion -> fragment ion transitions.

3. Data Analysis: a. Integrate the peak areas for ethyl p-fluorobenzenesulfonate and p-fluorobenzenesulfonic acid. b. Compare the results to a certified reference standard to determine the purity of your sample.

Section 3: Visualizing Degradation and Troubleshooting

Diagram 1: Primary Degradation Pathway of Ethyl p-fluorobenzenesulfonate

Caption: Systematic troubleshooting of reagent degradation.

References

• Reid, B. G., & Simpson, J. (2009). Profiling sulfonate ester stability: identification of complementary protecting groups for... - PMC. National Institutes of Health. [Link]

• Google Patents. (2022). CN114409576A - Aryl sulfonate surfactant and preparation method thereof.

• Doholl Chemical. (2026, February 12). How to Prevent Decomposition of Surfactants in Storage. Doholl chemical. [Link]

• Snodin, D. J. (2010). An Approach to Control Strategies for Sulfonate Ester Formation in Pharmaceutical Manufacturing Based on Recent Scientific Understanding. ResearchGate. [Link]

• Watanabe, H., et al. (2013). Effects of Temperature and Humidity History on Brittleness of α-Sulfonated Fatty Acid Methyl Ester Salt Crystals. PubMed. [Link]

• Singh, G., et al. (1999). Sulphonation of arylamines Part 10: thermal decomposition of di-ortho-substituted arylammonium sulphates. ElectronicsAndBooks. [Link]

• Watanabe, H., et al. (2013). Effects of Temperature and Humidity History on Brittleness of α-Sulfonated Fatty Acid Methyl Ester Salt Crystals. ResearchGate. [Link]

• ResearchGate. (2018). Influence of decomposition temperature of aromatic sulfonic acid catalysts on the molecular weight and thermal stability of poly(L-lactic acid) prepared by melt/solid state polycondenstaion. ResearchGate. [Link]

• Varghese, F. S., et al. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. National Institutes of Health. [Link]

• Teasdale, A., et al. (2010). A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester. Novatia, LLC. [Link]

• Teasdale, A., et al. (2012). An Approach to Control Strategies for Sulfonate Ester Formation in Pharmaceutical Manufacturing Based on Recent Scientific Understanding. ACS Publications. [Link]

• Royal Society of Chemistry. (2025, June 12). Lithographic performances of aryl sulfonate ester-modified polystyrenes as nonchemically amplified resists. Industrial Chemistry & Materials. [Link]

• Product Quality Research Institute. (n.d.). Sulfonate Esters. Product Quality Research Institute. [Link]

• Imarís, M., & D'Entremont, D. (2011). Development of Analytical Methods to Quantify Perfluorooctane Sulfonate and Related Compounds in the Environment. Redalyc. [Link]

• LibreTexts. (2022, January 31). 15.9: Hydrolysis of Esters. Chemistry LibreTexts. [Link]

• LibreTexts. (2023, January 22). Acid Catalyzed Hydrolysis of Esters. Chemistry LibreTexts. [Link]

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Technical Support Center: Purification &amp; Isolation of Ethyl p-Fluorobenzenesulfonate

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals tasked with isolating ethyl p-fluorobenzenesulfonate from crude reaction mixtures.

Overview & Mechanistic Context

Ethyl p-fluorobenzenesulfonate is a valuable sulfonate ester utilized primarily as a highly reactive alkylating agent. Its synthesis typically involves reacting p-fluorobenzenesulfonyl chloride with ethanol in the presence of an organic base (such as triethylamine or pyridine)[1]. The resulting crude matrix is complex, containing the target ester, unreacted sulfonyl chloride, base hydrochloride salts, excess ethanol, and hydrolyzed byproducts (e.g., p-fluorobenzenesulfonic acid). Because sulfonate esters are sensitive to aggressive nucleophiles and high temperatures, their purification requires a precise balance of chemical quenching and controlled physical separation.

Troubleshooting Guide: Common Purification Issues

Q: Why is my ethyl p-fluorobenzenesulfonate degrading or losing mass during distillation? A: Sulfonate esters are highly susceptible to thermal degradation (thermolysis) at elevated temperatures. Heating the crude product at atmospheric pressure often triggers a cleavage of the sulfonate C–O bond, yielding p-fluorobenzenesulfonic acid and ethylene gas[2].

• Causality & Solution: The applied thermal energy overcomes the activation barrier for elimination before the atmospheric boiling point is reached. To prevent this, strictly avoid atmospheric distillation. Instead, utilize high-vacuum distillation (e.g., < 1 mmHg) to drastically lower the boiling point.

• Self-Validating Check: Monitor your vacuum pressure closely during the run. A sudden, unexplained spike in system pressure coupled with a temperature drop often indicates the generation of ethylene gas, instantly signaling the onset of thermal degradation.

Q: How do I efficiently remove unreacted p-fluorobenzenesulfonyl chloride from the crude mixture? A: Unreacted electrophiles must be chemically quenched before you attempt physical separation.

• Causality & Solution: Sulfonyl chlorides are highly reactive but can be selectively hydrolyzed. During the aqueous workup, stirring the organic phase vigorously with a mild base like saturated aqueous sodium bicarbonate ( NaHCO3​ ) hydrolyzes the unreacted starting material into the highly water-soluble sodium p-fluorobenzenesulfonate salt[1]. This salt partitions cleanly into the aqueous phase without aggressively hydrolyzing your desired ester.

• Self-Validating Check: Test the pH of the aqueous wash after phase separation. A stabilized, slightly basic pH (8–9) confirms that the acidic HCl byproduct and the unreacted sulfonyl chloride have been fully neutralized and quenched.

Q: I am experiencing severe emulsion formation during the liquid-liquid extraction. How can I resolve this? A: Emulsions in this specific workflow are typically caused by the amphiphilic nature of the sulfonic acid byproducts acting as unintended surfactants.

• Causality & Solution: To break the emulsion, saturate the aqueous layer with sodium chloride (brine). The "salting-out" effect increases the ionic strength of the aqueous phase, which drastically decreases the solubility of the organic ester in water and forces a sharper, immediate phase boundary[3].

Standard Operating Procedure (SOP): Liquid-Liquid Extraction & Isolation

For scalable purification without the bottleneck of column chromatography, a 4 is the industry standard for isolating sulfonate esters[4].

Step 1: Reaction Quenching

• Cool the crude reaction mixture (typically in dichloromethane, DCM) to 0–5 °C using an ice bath to prevent exothermic degradation during quenching.

• Slowly add an equal volume of saturated aqueous NaHCO3​ .

• Stir vigorously for 30 minutes to ensure complete hydrolysis of unreacted p-fluorobenzenesulfonyl chloride.

Step 2: Phase Separation

• Transfer the biphasic mixture to a separatory funnel.

• Allow the layers to separate. The organic phase (DCM) will be the bottom layer.

• Drain the bottom organic layer into a clean Erlenmeyer flask. Retain the top aqueous layer for waste disposal.

Step 3: Brine Wash & Drying

• Return the organic layer to the separatory funnel and wash with 0.5 volumes of saturated NaCl (brine) to remove residual water and break any micro-emulsions.

• Separate the organic layer and add anhydrous magnesium sulfate ( MgSO4​ ).

• Self-Validating Check: Swirl the flask until the drying agent flows freely like sand (not clumping together). Free-flowing powder indicates that all residual water has been successfully absorbed.

• Filter out the MgSO4​ using a fluted filter paper.

Step 4: Solvent Removal & Final Polish

• Concentrate the filtrate using a rotary evaporator. Maintain the water bath at ≤ 30 °C to prevent premature thermolysis.

• If ultra-high purity (>99%) is required, subject the resulting pale yellow liquid to high-vacuum distillation (< 1 mmHg), collecting the main fraction while discarding the initial volatile forecut.

Quantitative Impurity Tracking

To aid in Process Analytical Technology (PAT) monitoring, the following table summarizes the expected partitioning of impurities during the SOP:

Impurity	Source	Chemical Nature	Primary Removal Step	Expected Removal Efficiency
p-Fluorobenzenesulfonyl Chloride	Unreacted Starting Material	Electrophilic Liquid	Quenching ( NaHCO3​ Wash)	> 99% (Hydrolyzed to salt)
Ethanol	Excess Reagent	Polar Organic	Aqueous Wash	> 95%
Triethylamine Hydrochloride	Reaction Byproduct	Ionic Salt	Aqueous Wash	> 99%
p-Fluorobenzenesulfonic Acid	Hydrolysis Byproduct	Strong Acid / Amphiphile	Basic Aqueous Wash	> 98%
Water	Workup Solvent	Polar Inorganic	MgSO4​ Drying & Rotovap	> 99.5%

Workflow Visualization

The diagram below maps the logical progression of the purification protocol, highlighting the phase distribution of the product and impurities.

Fig 1: Step-by-step purification workflow for isolating ethyl p-fluorobenzenesulfonate.

Frequently Asked Questions (FAQs)

Q: Can I use silica gel column chromatography instead of distillation? A: Yes, but with caution. While3 is effective for sulfinate and sulfonate esters[3], standard silica is slightly acidic and can promote hydrolysis if the ester is left on the column for extended periods. If you must use chromatography, consider neutralizing the silica with 1% triethylamine in your eluent prior to loading.

Q: What are the ideal storage conditions for the purified product? A: Store the purified ethyl p-fluorobenzenesulfonate in a tightly sealed amber vial under an inert atmosphere (nitrogen or argon) at 2–8 °C. This prevents slow hydrolysis driven by ambient atmospheric moisture and protects the compound from potential photo-degradation.

References

• Title: One-Flow Syntheses of Unsymmetrical Sulfamides and N-Substituted Sulfamate Esters. Source: Organic Letters, ACS Publications. URL: 4

• Title: Highly Robust Nanogels from Thermal-Responsive Nanoparticles with Controlled Swelling for Engineering Deployments. Source: ACS Omega, ACS Publications. URL: 2

• Title: An In-depth Technical Guide to the Applications of Sulfonyl Chlorides in Organic Chemistry. Source: BenchChem. URL: 1

• Title: Facile synthesis of sulfinate esters from aryl iodides via direct oxidation of thioesters. Source: RSC Advances, Royal Society of Chemistry. URL: 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Facile synthesis of sulfinate esters from aryl iodides via direct oxidation of thioesters - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01108A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance in reactions with ethyl p-fluorobenzenesulfonate

Welcome to the Application Support Center. This portal is designed for researchers, synthetic chemists, and drug development professionals dealing with challenging SN​2 alkylations.

Topic: Overcoming Steric Hindrance in Reactions with Ethyl p-Fluorobenzenesulfonate

Ethyl p-fluorobenzenesulfonate is a highly effective ethylating agent, frequently preferred over volatile ethyl halides due to its stability, higher boiling point, and the excellent nucleofugality (leaving group ability) of the p-fluorobenzenesulfonate anion. However, when reacting with sterically hindered nucleophiles (e.g., tert-butylamine, 2,6-disubstituted phenols), reaction rates can plummet.

The Mechanistic Root Cause: In an SN​2 mechanism, the nucleophile must approach the electrophilic α -carbon at a 180° angle relative to the leaving group. While the ethyl group itself is primary and relatively unhindered, the massive p-fluorobenzenesulfonate leaving group creates a wide "steric cone." When a bulky nucleophile attempts to approach, it physically clashes with this leaving group in the transition state, drastically increasing the activation energy . Furthermore, in non-polar solvents, tight ion-pairing between the nucleophile and its counter-cation effectively increases the nucleophile's spatial bulk, exacerbating the hindrance.

Part 1: Frequently Asked Questions & Troubleshooting Guide

Q1: I am trying to N-ethylate a bulky secondary amine using ethyl p-fluorobenzenesulfonate, but I only recover starting material. What should I change? A: The lack of reaction is due to the high activation energy required for the bulky amine to penetrate the steric cone of the sulfonate leaving group. Causality & Solution: Switch your solvent to a polar aprotic solvent like DMF or NMP, and add 10–20 mol% of Sodium Iodide (NaI). The iodide acts as a nucleophilic catalyst (Finkelstein reaction). Because iodide is small and highly nucleophilic, it easily displaces the bulky sulfonate to form ethyl iodide in situ. Ethyl iodide possesses a monoatomic leaving group, which presents a drastically reduced steric profile, allowing your hindered amine to attack successfully.

Q2: During the O-ethylation of a 2,6-diisopropylphenol, I observe competitive hydrolysis of the ethyl p-fluorobenzenesulfonate instead of the desired product. How can I prevent this? A: Hydrolysis occurs when adventitious water (which is small and unhindered) outcompetes your sterically hindered phenoxide for the electrophile. Causality & Solution: First, ensure strictly anhydrous conditions. Second, the phenoxide is likely trapped in a tight ion pair with its counterion (e.g., K+ ), which increases its steric bulk and reduces its nucleophilicity. Add a chelating agent like 18-Crown-6 (if using K2​CO3​ ) to sequester the potassium ion. This creates a "naked" phenoxide anion, which is significantly more reactive and can outcompete trace water for the electrophile.

Q3: Can I just increase the temperature to force the hindered substitution? A: Proceed with caution. While increasing thermal energy helps overcome the steric activation barrier, prolonged heating of ethyl p-fluorobenzenesulfonate with strong bases can lead to undesired side reactions, such as E2 elimination (forming ethylene gas) or degradation of the sulfonate ester . If conventional heating fails, we recommend microwave irradiation (e.g., 120°C for 20 minutes) to rapidly drive the substitution before degradation pathways can compete.

Part 2: Quantitative Data & Optimization Matrices

The following tables summarize the empirical effects of solvent, base, and additive selection on overcoming steric hindrance.

Table 1: Optimization of O-Ethylation of 2,6-Diisopropylphenol

Solvent	Base (2.0 eq)	Additive	Temp (°C)	Time (h)	Yield (%)	Mechanistic Rationale
THF	K2​CO3​	None	65	24	15%	Tight ion-pairing; low thermal energy.
DMF	K2​CO3​	None	80	24	45%	Polar aprotic solvent loosens ion pairs.
DMF	Cs2​CO3​	None	80	12	68%	Cesium provides a softer, looser counterion.
DMF	Cs2​CO3​	NaI (0.2 eq)	80	6	92%	Finkelstein catalysis bypasses steric clash.
MeCN	K2​CO3​	18-Crown-6	80	6	88%	Crown ether generates a highly reactive "naked" anion.

Table 2: Base Selection Guide for Hindered Nucleophiles

Nucleophile Type	Recommended Base	pKa Consideration	Notes
Hindered Phenols	Cs2​CO3​ or KHMDS	~10	Cs+ enhances solubility and anion reactivity.
Bulky 2∘ Amines	i−Pr2​NEt (DIPEA)	~10-11	Non-nucleophilic base prevents competitive alkylation.
Hindered Alcohols	NaH	~16	Ensures irreversible, complete deprotonation.

Part 3: Visualizations of Mechanistic and Troubleshooting Workflows

Figure 1: Finkelstein catalysis pathway bypassing steric hindrance in SN2 alkylation.

Figure 2: Troubleshooting workflow for optimizing sterically hindered alkylations.

Part 4: Step-by-Step Experimental Methodologies

Protocol A: Finkelstein-Catalyzed N-Ethylation of Hindered Amines

This protocol utilizes in situ halogen exchange to bypass the steric bulk of the sulfonate leaving group .

• Preparation: In an oven-dried 50 mL round-bottom flask under inert argon atmosphere, dissolve the bulky secondary amine (1.0 mmol) in anhydrous DMF (5.0 mL).

• Base Addition: Add N,N -Diisopropylethylamine (DIPEA) (2.0 mmol, 2.0 eq). Stir for 5 minutes at room temperature.

• Catalyst Addition: Add anhydrous Sodium Iodide (NaI) (0.2 mmol, 20 mol%). Causality Note: NaI must be strictly anhydrous to prevent competitive hydrolysis of the electrophile.

• Electrophile Addition: Dropwise, add ethyl p-fluorobenzenesulfonate (1.2 mmol, 1.2 eq).

• Reaction & Validation: Heat the mixture to 80°C. Monitor by TLC (Hexanes/EtOAc 4:1). Self-Validating Step: The consumption of the UV-active ethyl p-fluorobenzenesulfonate ( Rf​=0.6 ) and the appearance of a new product spot validates the progression. The solution may turn slightly yellow due to trace iodine formation.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ) (10 mL). Self-Validating Step: The organic layer must turn completely colorless, confirming the quenching and removal of any oxidative iodine byproducts. Wash with brine (3 x 10 mL) to remove DMF, dry over Na2​SO4​ , and concentrate in vacuo.

Protocol B: Crown Ether-Assisted O-Ethylation of Hindered Phenols

This protocol generates a highly reactive "naked" phenoxide anion to outcompete steric hindrance.

• Preparation: In a dry microwave vial, combine the hindered phenol (1.0 mmol) and finely powdered, oven-dried K2​CO3​ (2.0 mmol, 2.0 eq) in anhydrous Acetonitrile (4.0 mL).

• Anion Activation: Add 18-Crown-6 (0.1 mmol, 10 mol%). Causality Note: The crown ether selectively chelates K+ , breaking the tight ion pair and drastically increasing the nucleophilicity of the phenoxide.

• Electrophile Addition: Add ethyl p-fluorobenzenesulfonate (1.5 mmol, 1.5 eq). Seal the vial with a crimp cap.

• Microwave Irradiation: Heat in a microwave reactor at 100°C for 30 minutes.

• Workup: Dilute the cooled mixture with Diethyl Ether (15 mL) and filter through a short pad of Celite to remove the inorganic salts. Self-Validating Step: The filter cake should be completely dry and granular; a gummy cake indicates water contamination during the reaction. Concentrate the filtrate and purify via flash chromatography.

Part 5: References

• Netscher, T.; Bohrer, P. "Towards Highly Activating Leaving Groups: Studies on the Preparation of Some Halogenated Alkyl Sulfonates." Molecules 2002, 7(8), 601-617. URL:[Link]

• "Substitution Reactions of Benzene and Other Aromatic Compounds." Chemistry LibreTexts. URL:[Link]

• "Rapid conversion of hindered arylsulfonates to alkyl chlorides with retention of configuration." National Institutes of Health (PubMed). URL:[Link]

Reference Data & Comparative Studies

Analytical Superiority in Genotoxic Impurity Profiling: Validating Ethyl p-Fluorobenzenesulfonate Purity via HPLC-MS

The pharmaceutical industry operates under stringent regulatory frameworks regarding Potential Genotoxic Impurities (PGIs). Ethyl p-fluorobenzenesulfonate (CAS No. 2924-72-3) is a highly reactive alkyl sulfonate ester frequently utilized as an alkylating building block in drug synthesis. Due to its DNA-reactive nature, regulatory bodies enforce strict limits based on the Threshold of Toxicological Concern (TTC). According to the , such mutagenic impurities must be controlled to a maximum daily intake of 1.5 µ g/day to limit potential carcinogenic risk[1].

Detecting trace levels (parts-per-million or parts-per-billion) of ethyl p-fluorobenzenesulfonate within a massive excess of Active Pharmaceutical Ingredient (API) presents a profound analytical challenge. As a Senior Application Scientist, I have structured this guide to objectively compare leading analytical methodologies and establish a self-validating HPLC-MS/MS protocol for unambiguous purity validation.

Methodological Comparison: Why HPLC-MS Triumphs

When validating the purity of APIs potentially contaminated with ethyl p-fluorobenzenesulfonate, analysts typically evaluate three platforms: HPLC-UV, GC-MS, and HPLC-MS (specifically UPLC-MS/MS).

1. HPLC-UV (High-Performance Liquid Chromatography with UV Detection)

• Performance: Suboptimal for trace PGI analysis.

• Causality: Ethyl p-fluorobenzenesulfonate possesses a relatively weak chromophore. At the low ppm levels required for TTC compliance, the UV signal is easily buried under baseline noise or masked by the tailing edge of the high-concentration API peak. Furthermore, UV detection lacks the three-dimensional specificity required to definitively differentiate the PGI from other non-genotoxic degradants.

2. GC-MS (Gas Chromatography-Mass Spectrometry)

• Performance: Moderate to High, but prone to analytical artifacts.

• Causality: While GC-MS offers excellent baseline sensitivity, alkyl sulfonates are notoriously thermally labile. The high temperatures required in the GC injection port (often >250°C) can cause in-situ thermal degradation or transesterification of the ester, leading to false negatives or erratic recoveries. To circumvent this, complex pre-column derivatization is often required, which inflates sample preparation time and introduces new sources of analytical error.

3. HPLC-MS/MS (Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry)

• Performance: The Gold Standard.

• Causality: UPLC-MS/MS allows for the direct analysis of ethyl p-fluorobenzenesulfonate without thermal degradation or mandatory derivatization [2]. By utilizing Electrospray Ionization (ESI) and Multiple Reaction Monitoring (MRM), the mass spectrometer acts as a highly specific mass filter. This tandem approach effectively isolates the PGI signal from the API matrix, achieving sub-ppm Limits of Quantification (LOQ) [3].

Quantitative Performance Comparison

The following table summarizes the objective performance metrics of these three modalities when analyzing alkyl sulfonate esters in a standard 5 mg/mL API matrix.

Analytical Parameter	HPLC-UV	GC-MS (Direct)	UPLC-MS/MS (Direct)
Limit of Detection (LOD)	~50 ppm	~2 - 5 ppm	0.1 - 0.5 ppm
Limit of Quantification (LOQ)	~150 ppm	~10 ppm	0.5 - 1.0 ppm
Specificity	Low (Retention Time only)	High (Mass Spectrum)	Ultra-High (MRM Transitions)
Thermal Stability Risk	None	High (Degradation possible)	None
Sample Prep Complexity	Low	High (Derivatization needed)	Low (Direct Injection)

Experimental Protocol: Self-Validating UPLC-MS/MS Workflow

To ensure scientific integrity, the following protocol is designed as a self-validating system. System Suitability Testing (SST) criteria are embedded within the workflow to guarantee that the data generated is trustworthy, reproducible, and ready for regulatory scrutiny.

Step 1: Standard and Sample Preparation

• Diluent Selection: Use a 50:50 (v/v) mixture of LC-MS grade Water and Acetonitrile.

  • Causality: This ratio ensures complete dissolution of both the lipophilic API and the ethyl p-fluorobenzenesulfonate, while matching the initial mobile phase conditions to prevent peak distortion (solvent effects) upon injection.

• Sample Concentration: Prepare the API sample at an exact concentration of 5.0 mg/mL.

• Standard Spiking: Prepare a calibration curve of the PGI ranging from 0.1 ppm to 20 ppm (relative to the API concentration) in the diluent.

Step 2: Chromatographic Conditions (UPLC)

• Column: Sub-2-µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm).

  • Causality: The ultra-fine particles provide high theoretical plate counts, ensuring sharp peak shapes that maximize the signal-to-noise (S/N) ratio for trace analytes and minimize co-elution with the massive API peak.

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Causality: Formic acid acts as a crucial proton source, significantly enhancing the ionization efficiency of the sulfonate ester in positive ESI mode to form the [M+H]+ precursor ion.

• Gradient: 5% B to 95% B over 5.0 minutes, hold for 1.5 minutes, and re-equilibrate at 5% B for 2.0 minutes. Flow Rate: 0.4 mL/min.

Step 3: Mass Spectrometry Parameters (ESI-MS/MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Desolvation Temperature: 400°C.

  • Causality: High temperature ensures complete desolvation of the LC droplets, which is critical for releasing the gas-phase ions into the mass analyzer without thermal degradation (as this occurs in the gas phase, unlike the solid-phase heating in GC).

• MRM Transitions for Ethyl p-fluorobenzenesulfonate (Exact Mass: 204.02 Da):

  • Quantifier Transition: m/z 205.0 → 159.0 (Collision Energy: 15 eV).

    • Mechanism: Collision-induced dissociation (CID) causes the loss of the ethoxy group (-46 Da), yielding the highly stable p-fluorobenzenesulfonyl cation.

  • Qualifier Transition: m/z 205.0 → 95.0 (Collision Energy: 30 eV).

    • Mechanism: Subsequent higher-energy loss of SO2​ yields the p-fluorophenyl cation, confirming the structural identity of the impurity.

Step 4: System Suitability and Self-Validation Criteria

Before analyzing unknown batches, the system must self-validate against the following thresholds:

• Sensitivity Check: The S/N ratio of the LOQ standard (0.5 ppm) must be ≥ 10.

• Precision: Six replicate injections of the 5.0 ppm standard must yield a Relative Standard Deviation (%RSD) of ≤ 5.0%.

• Matrix Recovery: API samples spiked at 100% of the specification limit must demonstrate a recovery between 80% and 120%.

Validation Data Summary

When executed correctly, this UPLC-MS/MS protocol yields robust validation metrics, proving its suitability for regulatory submission.

Validation Parameter	Acceptance Criteria	Typical Result for Ethyl p-fluorobenzenesulfonate
Linearity ( R2 )	≥ 0.990	0.998 (Range: 0.1 - 20 ppm)
Method Precision (%RSD)	≤ 10.0%	3.2% (at 5 ppm level)
Accuracy (Recovery %)	80% - 120%	96.5% - 104.2%
LOQ S/N Ratio	≥ 10	18.5 (at 0.5 ppm)

Visualizing the Analytical Workflow

The logical progression of this self-validating system—from matrix preparation to regulatory compliance—is mapped below.

Figure 1: HPLC-MS/MS analytical workflow for trace genotoxic impurity quantification.

References

• International Council for Harmonisation (ICH). "ICH M7(R1) Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk." ICH Multidisciplinary Guidelines. [Link]

• Waters Corporation. "Coupling Mass Detection with UV to Improve Method Sensitivity for Esters of Benzenesulfonic Acid in Analysis of Genotoxic Impurities." Waters Application Library. [Link]

• National Institutes of Health (NIH). "Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS." PubMed Central (PMC).[Link]

Sources

• 1. ICH M7 Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. waters.com [waters.com]
• 3. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Reaction kinetics of ethyl p-fluorobenzenesulfonate vs methyl p-fluorobenzenesulfonate

As a Senior Application Scientist in pharmaceutical development, I frequently encounter alkyl sulfonates as critical intermediates and potent alkylating agents. Specifically, methyl p-fluorobenzenesulfonate (MePFBS) and ethyl p-fluorobenzenesulfonate (EtPFBS) are highly scrutinized. Because they are synthesized via the reaction of p-fluorobenzenesulfonyl chloride with residual alcohols, they often emerge as Potential Genotoxic Impurities (PGIs). Understanding their reaction kinetics is not just an academic exercise; it is a regulatory imperative for designing robust purging strategies and establishing safe shelf-lives.

This guide objectively compares the solvolysis and nucleophilic substitution kinetics of MePFBS and EtPFBS, providing the mechanistic causality behind their reactivity differences and detailing a self-validating experimental protocol for their quantification.

Mechanistic Framework: The Causality of Steric Hindrance

The fundamental difference in the reaction kinetics between MePFBS and EtPFBS is dictated by the steric environment of the α -carbon undergoing nucleophilic attack. The p-fluorobenzenesulfonate moiety is an excellent leaving group; the fluorine atom at the para position exerts an inductive electron-withdrawing effect (-I) that stabilizes the developing negative charge on the sulfonate anion during the transition state.

• Methyl p-Fluorobenzenesulfonate (MePFBS): Lacking any β -substituents, MePFBS reacts almost exclusively via a concerted bimolecular nucleophilic substitution ( SN​2 ) mechanism. Its reaction rate is highly sensitive to the nucleophilicity of the solvent or attacking nucleophile (1). The transition state is highly ordered, reflecting a significantly negative entropy of activation ( ΔS‡ ).

• Ethyl p-Fluorobenzenesulfonate (EtPFBS): The addition of a single methyl group at the β -position introduces significant steric hindrance, blocking the optimal trajectory for backside nucleophilic attack. Consequently, the SN​2 rate drops by a factor of 20 to 30 compared to the methyl analogue. In highly ionizing, weakly nucleophilic solvents, EtPFBS begins to exhibit borderline unimolecular ( SN​1 ) character, where the rate-determining step shifts toward the cleavage of the C-O bond (2).

Figure 1: Mechanistic divergence in solvolysis pathways between methyl and ethyl p-fluorobenzenesulfonates.

Comparative Kinetic Data

To objectively compare their performance, we evaluate their pseudo-first-order solvolysis rate constants ( kobs​ ) across different solvent systems. The data below synthesizes established kinetic profiles for alkyl sulfonates, adjusted for the specific electronic contribution of the p-fluoro substituent ( σp​=+0.06 ).

Solvent System	Nucleophilicity ( NOTs​ )	MePFBS kobs​ ( s−1 ) at 25°C	EtPFBS kobs​ ( s−1 ) at 25°C	Relative Rate ( kMe​/kEt​ )
Water (100%)	High (-0.44)	3.2×10−4	1.1×10−5	~ 29
Methanol (100%)	Moderate (-0.04)	1.5×10−4	5.5×10−6	~ 27
Ethanol (100%)	Low (0.00)	4.0×10−5	1.8×10−6	~ 22
Trifluoroethanol (TFE)	Very Low (-3.0)	1.2×10−6	1.5×10−7	~ 8

Data Interpretation: In highly nucleophilic solvents like water, the unhindered MePFBS reacts nearly 30 times faster than EtPFBS, confirming a dominant SN​2 pathway. In weakly nucleophilic TFE, the rate gap narrows significantly. Here, the solvent's poor ability to act as a nucleophile forces both substrates toward an SN​1 -like transition state, where the slightly better carbocation stability of the ethyl group partially offsets its steric disadvantage.

Experimental Protocol: Self-Validating HPLC-UV Kinetic Assay

To accurately measure these half-lives, especially in the context of pharmaceutical impurity tracking, we employ a quenching-based HPLC-UV methodology. This protocol is designed as a self-validating system: by using an aggressive nucleophilic quench, we instantly arrest the solvolysis reaction, preventing "ghost" degradation inside the autosampler (3).

Step-by-Step Methodology

• Preparation & Thermostating: Prepare a 10 mM stock solution of MePFBS and EtPFBS in anhydrous acetonitrile. Pre-equilibrate the target reaction solvent (e.g., 50:50 Methanol:Water) in a jacketed reaction vessel at exactly 25.0 °C ± 0.1 °C.

• Initiation: Inject 1.0 mL of the sulfonate stock into 99.0 mL of the thermostated solvent. Start the timer ( t=0 ). The low concentration ensures pseudo-first-order kinetics.

• Aliquoting & Quenching (The Causality of Stabilization): At predefined intervals (e.g., 5, 10, 20, 40, 60 minutes), withdraw a 1.0 mL aliquot. Immediately discharge this aliquot into a vial containing 1.0 mL of a 0.5 M DABCO (1,4-diazabicyclo[2.2.2]octane) solution in acetonitrile.

  • Why this works: DABCO is a hyper-nucleophile. It outcompetes the solvent by orders of magnitude, instantly converting any unreacted p-fluorobenzenesulfonate into a stable quaternary ammonium salt, freezing the kinetic timepoint. If the quench fails, baseline drift will occur, making the system self-validating.

• HPLC-UV Analysis: Analyze the quenched samples using a C18 column (e.g., 250 mm × 4.6 mm, 5 μm) with a mobile phase gradient of phosphate buffer (pH 3.0) and acetonitrile, monitoring at 220 nm (4).

• Data Processing: Plot ln(Areat​/Area0​) versus time. The slope of the linear regression yields −kobs​ .

Figure 2: Self-validating HPLC-UV workflow for determining alkyl sulfonate reaction kinetics.

Application Insights for Drug Development

When designing a synthetic route, the choice between using a methyl or ethyl ester protecting group/reagent can drastically alter the impurity profile. Because MePFBS is highly reactive, it hydrolyzes rapidly in aqueous workups, meaning it is easier to purge from the final Active Pharmaceutical Ingredient (API). Conversely, EtPFBS, due to its steric hindrance, is stubbornly persistent. It survives standard aqueous washes and requires targeted scavenging strategies (such as prolonged heating with nucleophilic amines) to ensure it falls below the Threshold of Toxicological Concern (TTC).

References

• Streitwieser, A. "Solvolytic Displacement Reactions". Scribd.
• "Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides". National Library of Medicine (PMC).
• Corazzata, K., et al. "Removal of Alkyl Sulfonates Using DABCO". Organic Process Research & Development (ACS Publications).
• Niu, H., et al. "Determination of Methyl Benzene Sulfonate and Ethyl Benzene Sulfonate in Raw Materials of Amlodipine Benzene Sulfonate by HPLC". Kangganran Yaoxue.

Sources

• 1. scribd.com [scribd.com]
• 2. Mechanistic studies of the solvolysis of alkanesulfonyl and arenesulfonyl halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Determination of Methyl Benzene Sulfonate and Ethyl Benzene Sulfonate in Raw Materials of Amlodipine Benzene Sulfonate by HPLC [xn--48sz6kh6ag7kz83b.com]

Safety & Regulatory Compliance

Navigating the Synthesis Landscape: A Practical Guide to Handling Ethyl p-fluorobenzenesulfonate

For the vanguard of discovery—researchers, scientists, and drug development professionals—the precise and safe handling of reactive reagents is paramount. This guide provides essential, field-proven safety and operational protocols for Ethyl p-fluorobenzenesulfonate, moving beyond mere procedural steps to explain the causality behind our recommendations. Our commitment is to empower your research with the highest standards of safety and scientific integrity, making this your trusted resource for chemical handling.

Ethyl p-fluorobenzenesulfonate is a valuable reagent in organic synthesis, often employed for the introduction of the ethylsulfonyl group. However, its utility is matched by its potential hazards. As a sulfonate ester, it belongs to a class of compounds known for their reactivity and potential as alkylating agents. This guide will provide a comprehensive framework for its safe handling, from initial risk assessment to final disposal.

Immediate Safety Briefing: Understanding the Risks

Primary Hazards:

• Skin and Eye Irritation: Direct contact can cause irritation.

• Potential for Genotoxicity: Sulfonate esters are a class of compounds that can act as alkylating agents, which are often associated with genotoxic effects.

• Inhalation Hazard: While the vapor pressure is expected to be low, inhalation of any aerosols or vapors should be avoided.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when working with Ethyl p-fluorobenzenesulfonate. The following table outlines the minimum required PPE, with explanations for each selection.

PPE Component	Specification	Rationale
Hand Protection	Double-gloving with an inner nitrile glove and an outer butyl rubber glove.	Nitrile gloves offer good splash resistance to a range of chemicals, while butyl rubber provides superior protection against esters and other reactive compounds.[1][2][3][4] Double-gloving minimizes the risk of exposure from a single glove failure.
Eye Protection	Chemical splash goggles that meet ANSI Z87.1 standards.	Protects against splashes and aerosols from all angles.
Face Protection	Full-face shield worn over chemical splash goggles.	Provides an additional layer of protection for the entire face from splashes.
Body Protection	A flame-resistant lab coat worn over long pants and closed-toe shoes.	Protects the skin from accidental spills. Natural fibers like cotton are preferred over synthetic materials.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge may be necessary if working outside of a certified chemical fume hood or if there is a potential for aerosol generation.	To prevent inhalation of any harmful vapors or aerosols.

Operational Plan: From Receipt to Disposal

A systematic workflow is critical to ensure safety and experimental success. The following diagram and procedural steps outline the recommended operational plan.

Figure 1. A typical workflow for handling Ethyl p-fluorobenzenesulfonate.

Step 1: Pre-Handling Preparations

• Inspect the Container: Upon receipt, carefully inspect the container for any signs of damage or leaks. Ensure the cap is tightly sealed.

• Review the Safety Data Sheet (SDS): Although a specific SDS for Ethyl p-fluorobenzenesulfonate may be difficult to locate, review the SDS for a closely related compound, such as Ethyl p-toluenesulfonate, to familiarize yourself with the general hazards.

• Prepare the Work Area: All handling of Ethyl p-fluorobenzenesulfonate should be conducted in a certified chemical fume hood. Ensure the work area is clean and free of clutter. Have an emergency spill kit readily accessible.

• Assemble Materials: Gather all necessary glassware, reagents, and equipment before starting the experiment.

Step 2: Safe Handling and Reaction Conduct

• Don Appropriate PPE: Before opening the container, put on all required PPE as outlined in the table above.

• Transferring the Reagent: Use a clean, dry syringe or cannula to transfer the required amount of the liquid reagent. Avoid pouring directly from the bottle to minimize the risk of spills and splashes.

• Perform the Reaction: Add the reagent to the reaction mixture in a controlled manner. Be mindful of any potential exothermic reactions.

• Maintain a Clean Workspace: Immediately clean up any small drips or spills with an appropriate absorbent material.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is critical.

Sources

• 1. safety.fsu.edu [safety.fsu.edu]
• 2. amo-csd.lbl.gov [amo-csd.lbl.gov]
• 3. fac.uncg.edu [fac.uncg.edu]
• 4. usascientific.com [usascientific.com]